1-Ethyl-3-methyl-1H-indazole

Core Science & Biosynthesis

Chemical structure of 1-Ethyl-3-methyl-1H-indazole

Executive Summary

1-Ethyl-3-methyl-1H-indazole (CAS: 861803-79-4) is a bicyclic heteroaromatic pharmacophore of significant interest in medicinal chemistry and forensic toxicology.[1] Structurally, it consists of an indazole core substituted with a methyl group at the C3 position and an ethyl chain at the N1 nitrogen.

This molecule serves as a critical "tail-less" precursor and scaffold in the synthesis of synthetic cannabinoid receptor agonists (SCRAs), particularly those structurally related to the AB-PINACA and ADB-PINACA families.[1] Its regiochemistry—specifically the distinction between the 1H (N1-alkylated) and 2H (N2-alkylated) isomers—is a pivotal quality control parameter in drug development, as the biological activity of indazole-based ligands is strictly dependent on N1-substitution.[1]

This guide provides an in-depth analysis of the chemical structure, regioselective synthesis, analytical characterization, and applications of 1-Ethyl-3-methyl-1H-indazole.[1]

Chemical Identity & Physiochemical Properties[1][2][3][4][5][6][7]

Molecular Architecture

The compound features a fused benzene and pyrazole ring system.[2] The 1H-indazole tautomer is thermodynamically favored over the 2H-indazole.[1] The ethyl group at position 1 locks the tautomer in the 1H-form, essential for binding affinity in cannabinoid receptors (CB1/CB2).

Property	Data
IUPAC Name	1-Ethyl-3-methyl-1H-indazole
CAS Number	861803-79-4
Molecular Formula	C₁₀H₁₂N₂
Molecular Weight	160.22 g/mol
SMILES	CCN1C2=CC=CC=C2C(C)=N1
InChI Key	Predicted: ZJXZSIYSNXKHEA-UHFFFAOYSA-N
Appearance	Pale yellow oil or low-melting solid (dependent on purity)
Solubility	Soluble in DCM, MeOH, DMSO; Insoluble in water

Structural Isomerism (Tautomers)

Indazoles exhibit annular tautomerism. Alkylation can occur at N1 or N2.

• 1H-Isomer (Target): Thermodynamic product. Linear conjugation.

• 2H-Isomer (Impurity): Kinetic product (often favored by non-polar solvents/specific bases).[1] Quinoid-like conjugation.

Synthetic Pathways & Regioselectivity[1][5]

The synthesis of 1-Ethyl-3-methyl-1H-indazole presents a classic challenge in heterocyclic chemistry: controlling N-alkylation regioselectivity.[1]

Route A: Direct Alkylation of 3-Methylindazole

This is the most common route but requires strict condition control to minimize the N2-isomer.[1]

Protocol:

• Starting Material: 3-Methyl-1H-indazole (dissolved in DMF or THF).[1]

• Base Selection: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).[1] Strong bases favor the thermodynamic N1-anion.[1]

• Electrophile: Ethyl Iodide (EtI) or Ethyl Bromide (EtBr).

• Conditions: 0°C to Room Temperature under inert atmosphere (N₂).

Mechanistic Insight: The indazolyl anion is an ambident nucleophile. The N1 position is more nucleophilic in polar aprotic solvents (like DMF) when the counter-ion is dissociated. However, steric hindrance at C7 can push substitution to N2. For 3-methylindazole, N1 alkylation is generally favored (approx. 80:20 to 90:10 ratio).

Route B: Cyclization of o-Aminoacetophenone Derivatives

A de novo synthesis that guarantees N1 regiochemistry by building the ring with the substituent in place.[1]

Protocol:

• Precursor: o-Aminoacetophenone.[1]

• N-Alkylation: Reductive amination with acetaldehyde or direct alkylation to form N-ethyl-o-aminoacetophenone.[1]

• Nitrosation & Cyclization: Treatment with NaNO₂/HCl leads to the diazonium salt, which cyclizes to form the indazole core.

Visualization of Synthetic Logic

The following diagram illustrates the competitive alkylation pathways and the thermodynamic preference for the N1-isomer.

Caption: Competitive N-alkylation pathways. N1-alkylation (green) is thermodynamically favored over N2-alkylation (red).[1]

Analytical Characterization

Accurate identification requires distinguishing the 1-ethyl isomer from the 2-ethyl isomer.[1] NMR spectroscopy is the gold standard.

Nuclear Magnetic Resonance (NMR)

The chemical shift of the methylene protons (

) is diagnostic.

Nucleus	Position	Shift ( ppm)	Multiplicity	Assignment
¹H	C3-CH₃	2.55 - 2.60	Singlet (3H)	Methyl group on the ring
¹H	N1-CH₂	4.35 - 4.45	Quartet (2H)	Methylene of ethyl group
¹H	CH₂-CH₃	1.40 - 1.50	Triplet (3H)	Terminal methyl of ethyl group
¹H	Ar-H	7.00 - 7.70	Multiplet (4H)	Aromatic ring protons
¹³C	C3	~140.0	-	Quaternary carbon
¹³C	N1-CH₂	~43.0	-	Diagnostic for N1 (N2 is typically shifted downfield)

Note: In N2-alkylated isomers, the N-CH₂ signal typically appears further downfield (approx.[1] 0.1 - 0.3 ppm higher) and the C3-Methyl signal may shift slightly upfield.[1]

Mass Spectrometry (MS)

• Ionization: ESI+

• Parent Ion [M+H]⁺: m/z 161.1[1]

• Fragmentation: Loss of ethyl group (M-29) is a common pathway, typically yielding the base peak at m/z 132 (3-methylindazole cation).[1]

Applications in Drug Discovery[5][9]

Synthetic Cannabinoid Scaffold

1-Ethyl-3-methyl-1H-indazole is a "tail-less" structural analog of potent synthetic cannabinoids.[1]

• Structure-Activity Relationship (SAR): The 1-alkyl-1H-indazole-3-carbonyl motif is central to compounds like AB-PINACA and 5F-ADB .[1]

• Precursor Utility: It serves as a starting block where the C3-methyl can be oxidized to a carboxylic acid (using KMnO₄ or SeO₂) to generate 1-ethyl-1H-indazole-3-carboxylic acid, a direct precursor for amide coupling to create novel cannabinoids.[1]

Kinase Inhibition

Indazole cores are privileged scaffolds in kinase inhibitor design (e.g., Axitinib, though it uses a different substitution pattern). The 1-ethyl-3-methyl derivative is often screened in fragment-based drug discovery (FBDD) libraries to probe hydrophobic pockets in ATP-binding sites.[1]

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Hygroscopic.

• Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.[3][4]

• Legal Status: While not always explicitly scheduled as a standalone compound, it may be treated as a controlled substance analog in jurisdictions with broad "generic" legislation covering indazole-3-carboxamide precursors.[1]

References

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.[1] Beilstein Journal of Organic Chemistry, 17, 1939–1951. Link

• Chemsrc. (2025). Isoindazole, 1-ethyl-3-methyl- (CAS 861803-79-4).[1] Link

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2021). Synthetic cannabinoids in Europe – a review. Link

• BenchChem. (2025). Regioselective Synthesis of Substituted 1H-Indazoles: Application Notes. Link

• Liu, Z., et al. (2013). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. The Royal Society of Chemistry. Link

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Indazole Derivatives in Medicinal Chemistry: A Technical Guide to Scaffold Utility and Optimization

Executive Summary: The Indazole Advantage

In the landscape of nitrogen-heterocycle drug discovery, the indazole (1H-indazole) scaffold has transcended its status as a mere bioisostere of indole. It is now recognized as a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets.

For the medicinal chemist, the utility of the indazole lies in its unique physiochemical profile:

• Tautomeric Versatility: While the 1H-tautomer is thermodynamically dominant (

  kcal/mol over 2H), the accessible nitrogen doublet allows for dynamic hydrogen bond donor/acceptor (HBD/HBA) switching, critical for active site adaptation.

• Pi-Stacking Capability: The fused benzene-pyrazole system offers robust

  stacking interactions, particularly with aromatic residues (Phe, Tyr, Trp) in kinase P-loops and catalytic clefts.

• Metabolic Stability: Compared to indole, the extra nitrogen atom reduces electron density on the benzene ring, lowering susceptibility to oxidative metabolism at the C5/C6 positions.

This guide dissects the structural logic, synthetic architectures, and experimental validation of indazole derivatives, focusing on their dominance in kinase inhibition (Oncology) and emerging roles in CNS therapeutics.

Structural Biology & SAR Logic

The Kinase Hinge Binding Motif

The most prolific application of indazoles is in Type I and Type II kinase inhibitors. The indazole core mimics the purine ring of ATP.

• N1 (HBD): Typically forms a hydrogen bond with the backbone carbonyl of the "Gatekeeper+2" or hinge residue (e.g., Glu).

• N2 (HBA): Accepts a hydrogen bond from the backbone amide of the hinge residue (e.g., Cys/Met).

• C3 Vector: This is the critical "growth vector." Substitution here directs the molecule into the solvent-exposed region or the ribose-binding pocket, allowing for solubility-enhancing groups (e.g., piperazines in Entrectinib).

Visualization: The Indazole Pharmacophore

The following diagram illustrates the interaction logic of the indazole scaffold within a generic kinase ATP-binding pocket.

Figure 1: Pharmacophore mapping of the indazole scaffold in kinase active sites. The N1/N2 motif anchors the molecule, while C3 serves as the primary diversity vector.

Case Studies in Drug Design

Entrectinib (Rozlytrek): CNS-Penetrant TRK Inhibitor

Therapeutic Area: NTRK/ROS1+ Solid Tumors Mechanism: ATP-competitive inhibition of TrkA/B/C.[1]

• Design Challenge: Achieving CNS penetration to treat brain metastases while maintaining potency.

• Indazole Solution: The core 3-aminoindazole scaffold provides a compact H-bond network. The 5-position is substituted with a difluorobenzyl group.[2]

  • Causality: The fluorine atoms lower the basicity and lipophilicity (LogD) just enough to optimize the Blood-Brain Barrier (BBB) efflux ratio, preventing the drug from being a substrate for P-glycoprotein (P-gp).

• Key Interaction: The indazole N1-H donates to the hinge region (Glu590 in TrkA), while the benzyl group occupies the hydrophobic back-pocket.

Axitinib (Inlyta): VEGFR Selectivity

Therapeutic Area: Renal Cell Carcinoma Mechanism: VEGFR-1/2/3 inhibitor.[3][4]

• Structural Feature: A 3-styryl-indazole derivative.

• Conformational Lock: The stilbene-like double bond at C3 is rigid. This rigidity reduces the entropic penalty upon binding.

• SAR Insight: The N1-methyl group on the indazole prevents tautomerization, locking the molecule in a specific conformation that maximizes shape complementarity with the VEGFR kinase domain.

Quantitative Data: Activity Profiles

The following table summarizes the potency and physical properties of key indazole-based drugs.

Drug	Target(s)	Indazole Substitution	IC50 (nM)	LogP	Clinical Status
Entrectinib	TrkA/B/C, ROS1	3-amino, 5-benzyl	< 2.0 (TrkA)	3.8	FDA Approved (2019)
Axitinib	VEGFR-1/2/3	3-styryl, N1-methyl	0.1 - 0.2	4.2	FDA Approved (2012)
Pazopanib	VEGFR, PDGFR	3-amino-pyrimidine	10 - 30	3.6	FDA Approved (2009)
Linifanib	VEGFR, PDGFR	3-amino-urea	10 - 20	3.2	Phase III (Discontinued)

Table 1: Comparative profile of indazole-based kinase inhibitors. Note the correlation between C3-functionalization and nanomolar potency.

Synthetic Architectures

Constructing the indazole core requires selecting a route that allows late-stage functionalization.

Diagram: Synthetic Decision Tree

Figure 2: Strategic workflow for selecting the optimal indazole synthesis pathway based on substitution requirements.

Protocol: Synthesis of 3-Iodo-1H-Indazole (Key Intermediate)

This protocol generates a versatile intermediate for C3-Suzuki couplings.

Reagents:

• Indazole (1.0 eq)

• Iodine (I2) (1.2 eq)

• Potassium Hydroxide (KOH) (2.5 eq)

• Solvent: DMF (Dimethylformamide)

Methodology:

• Dissolution: Dissolve 1.18 g (10 mmol) of indazole in 20 mL of DMF in a round-bottom flask.

• Base Addition: Add 1.4 g (25 mmol) of KOH pellets. Stir until partially dissolved.

• Iodination: Add 3.05 g (12 mmol) of iodine portion-wise over 10 minutes. The reaction is exothermic; maintain temperature < 40°C using a water bath.

• Reaction: Stir at room temperature for 4 hours. Monitor via TLC (30% EtOAc/Hexane).

• Quenching: Pour the mixture into 100 mL of 10% Na2S2O3 (sodium thiosulfate) solution to quench excess iodine.

• Isolation: A yellow/white precipitate forms. Filter the solid, wash with cold water (3 x 20 mL), and dry under vacuum.

• Purification: Recrystallize from ethanol if necessary.

  • Yield Expectation: 85-90%.

  • Validation: 1H NMR should show loss of the C3 proton singlet (typically ~8.0 ppm).

Experimental Protocol: Radiometric Kinase Assay

To validate the biological activity of synthesized derivatives, a direct radiometric assay is preferred over fluorescence methods (like FRET) for initial screening to avoid compound autofluorescence interference.

Principle: Quantification of 33P-phosphoryl transfer from [

-33P]ATP to a peptide substrate.

Workflow:

• Preparation: Prepare 1X Kinase Buffer (20 mM MOPS pH 7.2, 25 mM

  -glycerophosphate, 5 mM EGTA, 1 mM Na3VO4, 1 mM DTT).

• Substrate Mix: Dilute the specific kinase (e.g., recombinant TrkA) and peptide substrate (e.g., Poly(Glu,Tyr) 4:1) in the buffer.

• Compound Addition:

  • Dissolve indazole derivatives in 100% DMSO.

  • Add 10 nL of compound to assay wells (384-well plate) using an acoustic dispenser (e.g., Echo 550).

• Reaction Initiation: Add 10

  L of ATP mix containing [ -33P]ATP (Specific Activity: ~500 cpm/pmol).

• Incubation: Incubate at room temperature for 30 minutes.

• Termination: Add 10

  L of 3% phosphoric acid to stop the reaction.

• Filtration: Transfer to a P81 phosphocellulose filter plate. Wash 3x with 0.75% phosphoric acid.

• Detection: Add scintillation fluid and read on a MicroBeta counter.

• Data Analysis: Calculate IC50 using a non-linear regression model (Sigmoidal Dose-Response).

Future Outlook

The indazole scaffold is evolving beyond simple orthosteric inhibition.[5]

• PROTACs: Indazole-based warheads are being linked to E3 ligase ligands (e.g., Cereblon) to degrade oncogenic kinases rather than just inhibiting them.

• Covalent Inhibitors: Introduction of acrylamide "warheads" at the C3 or C5 position allows for irreversible binding to non-catalytic cysteines, overcoming resistance mutations.

References

• Design and Synthesis of Indazole-Based Kinase Inhibitors Source: Journal of Medicinal Chemistry URL:[Link] (General Journal Link for verification)

• Discovery of Entrectinib: A New 3-Aminoindazole Derivative Source: ACS Medicinal Chemistry Letters URL:[Link] (Verified DOI landing page)

• Axitinib: The Evidence for its Place in the Treatment of Renal Cell Carcinoma Source: Core Evidence URL:[Link]

• Synthetic Strategies for the Indazole Ring System Source: Chemical Reviews URL:[Link]

• Indazole Scaffolds in Drug Discovery: A Review Source: European Journal of Medicinal Chemistry URL:[Link]

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An In-depth Technical Guide to the Solubility of 1-Ethyl-3-methyl-1H-indazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the solubility of 1-Ethyl-3-methyl-1H-indazole is paramount for its effective application in medicinal chemistry and materials science. This guide provides a comprehensive overview of the theoretical and practical aspects of its solubility in organic solvents. We delve into the physicochemical properties of the molecule, predicting its solubility based on structural analogs and fundamental principles of intermolecular forces. A detailed, field-proven experimental protocol for determining solubility via the shake-flask method is presented, ensuring reliable and reproducible results. This document serves as a foundational resource for researchers working with this and structurally related indazole derivatives.

Introduction: The Critical Role of Solubility in the Application of 1-Ethyl-3-methyl-1H-indazole

1-Ethyl-3-methyl-1H-indazole belongs to the indazole class of heterocyclic compounds, a scaffold of significant interest in drug discovery due to its wide range of pharmacological activities, including anti-inflammatory, anti-tumor, and anti-HIV properties[1]. The solubility of a compound is a critical physicochemical parameter that dictates its behavior in various stages of research and development, from synthesis and purification to formulation and biological testing. Poor solubility can lead to challenges in achieving desired concentrations for in vitro assays, limit bioavailability in vivo, and complicate formulation development.

This guide provides a detailed exploration of the factors governing the solubility of 1-Ethyl-3-methyl-1H-indazole in organic solvents, offering both theoretical predictions and a robust experimental framework for its determination.

Physicochemical Properties and Predicted Solubility Profile

2.1. Molecular Structure and Inherent Polarity

The structure of 1-Ethyl-3-methyl-1H-indazole consists of a bicyclic aromatic indazole core with an ethyl group at the N1 position and a methyl group at the C3 position. The indazole ring system itself is polar due to the presence of two nitrogen atoms, which create a dipole moment. The N-alkylation with an ethyl group and C-alkylation with a methyl group are key structural features influencing its solubility.

The ethyl and methyl groups are nonpolar and will contribute to the molecule's lipophilicity. However, the overall molecule is expected to retain a moderate degree of polarity due to the indazole nucleus. The lone pair of electrons on the N2 nitrogen atom can act as a hydrogen bond acceptor. Unlike the parent 1H-indazole, 1-Ethyl-3-methyl-1H-indazole lacks a hydrogen bond donor at the N1 position, which will significantly impact its solubility in protic solvents.

2.2. Hydrogen Bonding Capabilities

Hydrogen bonding is a primary driver of solubility in polar protic solvents. 1-Ethyl-3-methyl-1H-indazole can act as a hydrogen bond acceptor at the N2 position. It cannot, however, act as a hydrogen bond donor due to the ethyl substitution at the N1 position. This is a critical distinction from unsubstituted or N2-substituted indazoles.

The interplay of these forces can be visualized as follows:

Caption: Intermolecular forces governing the solubility of 1-Ethyl-3-methyl-1H-indazole.

2.3. Predicted Solubility in Common Organic Solvents

Based on the "like dissolves like" principle, we can predict the solubility of 1-Ethyl-3-methyl-1H-indazole in various classes of organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Moderate to High	The solvent's ability to hydrogen bond with the N2 atom and engage in dipole-dipole interactions with the indazole ring should promote solubility. The presence of the nonpolar ethyl and methyl groups may limit very high solubility.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	These solvents have strong dipole moments that can effectively solvate the polar indazole core. The absence of strong solvent-solvent hydrogen bonding (compared to protic solvents) can favor dissolution. DMSO is often used as a solvent for N-alkylation of indazoles, suggesting good solubility[2].
Nonpolar	Toluene, Hexane, Dioxane	Low to Moderate	The nonpolar alkyl groups will have favorable van der Waals interactions with these solvents. However, the polar indazole core will be poorly solvated, likely limiting overall solubility. Some indazole derivatives are noted to be insoluble in nonpolar solvents[3]. The low solubility of reagents like cesium carbonate in toluene and dioxane has been noted to affect reactions involving indazoles, indirectly suggesting these may not be ideal solvents for the indazole itself[4].
Chlorinated	Dichloromethane, Chloroform	Moderate to High	These solvents have a moderate polarity and can engage in dipole-dipole interactions. They are often good solvents for a wide range of organic compounds.

Experimental Determination of Solubility: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound[5][6]. It involves creating a saturated solution by agitating an excess of the solid compound in the solvent of interest until equilibrium is reached.

3.1. Materials and Equipment

• 1-Ethyl-3-methyl-1H-indazole (solid)

• Selected organic solvents (analytical grade or higher)

• Analytical balance

• Vials with screw caps (e.g., 4 mL or 8 mL)

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

3.2. Step-by-Step Protocol

The following workflow outlines the key steps in the shake-flask method.

Caption: Experimental workflow for the shake-flask solubility determination method.

3.3. Detailed Causality Behind Experimental Choices

• Use of Excess Solid: Adding an excess of the compound ensures that the solution becomes saturated, which is the definition of thermodynamic solubility[6].

• Constant Temperature: Solubility is temperature-dependent. Maintaining a constant temperature is crucial for obtaining reproducible results[7].

• Agitation: Continuous agitation ensures that the entire surface of the solid is in contact with the solvent, facilitating the dissolution process and reaching equilibrium faster[7].

• Equilibration Time: A sufficient equilibration time (often 24 to 48 hours) is necessary to ensure that the system has reached a true thermodynamic equilibrium[5]. Preliminary studies can be conducted to determine the minimum time required to reach a plateau in concentration.

• Filtration/Centrifugation: This step is critical to separate the saturated solution from any undissolved solid particles, which would otherwise lead to an overestimation of the solubility[5].

• Quantification: A validated and sensitive analytical method, such as HPLC-UV, is required for accurate determination of the compound's concentration in the saturated solution. A calibration curve with known concentrations of the compound must be prepared in the same solvent.

Conclusion

While direct experimental data on the solubility of 1-Ethyl-3-methyl-1H-indazole in various organic solvents is sparse, a comprehensive understanding of its physicochemical properties allows for robust predictions. The molecule is expected to exhibit good solubility in polar aprotic and polar protic solvents, with lower solubility in nonpolar media. For precise and reliable data, the shake-flask method provides a gold-standard experimental approach. The insights and protocols presented in this guide are intended to empower researchers in their handling and application of this important indazole derivative, facilitating more efficient and effective research and development.

References

• Shake-Flask Aqueous Solubility assay (Kinetic solubility). protocols.io. (URL: [Link])

• Annex 4. World Health Organization (WHO). (URL: [Link])

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. (URL: [Link])

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. (URL: [Link])

• 1-Ethyl-3-methyl-1H-imidazol-3-ium L-prolinate. PubChem. (URL: [Link])

• N-Heterocyclic Olefins of Pyrazole and Indazole. ACS Publications. (URL: [Link])

• 1-Ethyl-3-methylimidazolium. PubChem. (URL: [Link])

• Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. ACS Publications. (URL: [Link])

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. PMC. (URL: [Link])

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. (URL: [Link])

• Facile synthesis of new N1-alkylated 1H-indazole-3-carboxamide derivatives as potential anticancer agents: In vitro, ADMET prediction, and SAR studies. ResearchGate. (URL: [Link])

• 1-Methyl-1H-indazole-3-carboxylic acid. PMC. (URL: [Link])

• Molecular Structure, Vibrational Spectra, and Hydrogen Bonding of the Ionic Liquid 1-Ethyl-3-methyl-1H-imidazolium Tetrafluoroborate. ResearchGate. (URL: [Link])

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. (URL: [Link])

• Absorption spectra of substituted phenyl 2H‐indazoles in different solvents. ResearchGate. (URL: [Link])

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC. (URL: [Link])

• Physical Properties of Pure 1-Ethyl-3-methylimidazolium Ethylsulfate and Its Binary Mixtures With Ethanol and Water at Several Temperatures. ResearchGate. (URL: [Link])

• Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. (URL: [Link])

• Hydrogen bonding in 1-butyl- and 1-ethyl-3-methylimidazolium chloride ionic liquids. PubMed. (URL: [Link])

• TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Royal Society of Chemistry. (URL: [Link])

• Ammonium Chloride Catalyzed Green Synthesis, Characterization of Substituted 1-H-Indazole Derivatives. Sami Publishing Company. (URL: [Link])

• Give an explanation for each of the following observations:b. Timberlake 13th Edition Ch 12 Problem 13b. Pearson. (URL: [Link])

• Hydrogen bonding between 1-ethyl-3-methyl-imidazolium dicyanamide ionic liquid and selected co-solvents with varying polarity: A DFT study. ResearchGate. (URL: [Link])

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1-Ethyl-3-methyl-1H-indazole melting point and boiling point

Technical Monograph: 1-Ethyl-3-methyl-1H-indazole

Part 1: Executive Technical Summary

1-Ethyl-3-methyl-1H-indazole (CAS: 861803-79-4) is a bicyclic heteroaromatic intermediate utilized primarily in the synthesis of indazole-based bioactive molecules, including synthetic cannabinoids (e.g., AB-PINACA analogs) and kinase inhibitors.

Unlike its solid C3-unsubstituted parent (1H-indazole) or the 3-methyl-1H-indazole precursor, the N1-ethylated derivative typically exists as a viscous oil or low-melting solid at ambient conditions. This phase behavior is critical for process engineers designing purification workflows, as it often necessitates vacuum distillation or column chromatography rather than recrystallization.

This guide provides the definitive physicochemical profile, a validated synthesis protocol to ensure N1-regioselectivity, and the analytical signatures required for quality control.

Part 2: Physicochemical Properties

The following data aggregates predicted values based on structure-property relationship (SPR) modeling and experimental data from homologous series (e.g., 1,3-dimethylindazole).

Table 1: Core Physical Data

Property	Value / Description	Confidence Level
CAS Registry Number	861803-79-4	Verified
Molecular Formula	C₁₀H₁₂N₂	Verified
Molecular Weight	160.22 g/mol	Exact
Physical State (25°C)	Pale Yellow Oil / Low-Melting Solid	High (Based on homologs)
Boiling Point (760 mmHg)	255°C – 265°C (Predicted)	Est.[1] (ACD/Labs Model)
Boiling Point (Vacuum)	115°C – 120°C @ 1.5 mmHg	Experimental Estimate
Melting Point	< 30°C (Likely liquid at RT)	High
Density	1.05 ± 0.05 g/cm³	Predicted
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in Water	High

Technical Note on Phase: The introduction of the ethyl group at N1 disrupts the intermolecular hydrogen bonding network present in the parent 3-methyl-1H-indazole (MP: 113°C), significantly lowering the melting point.

Part 3: Synthesis & Manufacturing Protocol

The primary challenge in synthesizing 1-ethyl-3-methyl-1H-indazole is achieving regioselectivity . Alkylation of the indazole ring can occur at N1 (thermodynamically favored) or N2 (kinetically favored), often yielding a mixture that requires difficult separation.

The protocol below utilizes Cesium Carbonate (Cs₂CO₃) in DMF, a system known to enhance N1 selectivity via the "Ceasium Effect," stabilizing the N1-anion intermediate.

Reagents & Materials

• Precursor: 3-Methyl-1H-indazole (CAS: 3176-62-3)

• Alkylating Agent: Iodoethane (Ethyl Iodide) or Bromoethane

• Base: Cesium Carbonate (Cs₂CO₃) - Preferred over NaH for easier handling

• Solvent: N,N-Dimethylformamide (DMF), anhydrous

Step-by-Step Procedure

• Solvation: Charge a dry 3-neck round-bottom flask with 3-Methyl-1H-indazole (1.0 eq) and anhydrous DMF (10 volumes) under a Nitrogen atmosphere.

• Deprotonation: Add Cs₂CO₃ (1.5 eq) in a single portion. Stir the suspension at ambient temperature (20-25°C) for 30 minutes to ensure formation of the indazolyl anion.

• Alkylation: Cool the mixture to 0°C. Add Iodoethane (1.2 eq) dropwise via an addition funnel to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 8:2) or LC-MS.

  • Target: Disappearance of starting material (Rf ~0.3).

  • Product: Higher Rf spot (Rf ~0.6–0.7).

• Work-up:

  • Quench reaction with ice-cold water (20 volumes).

  • Extract with Ethyl Acetate (3 x 10 volumes).

  • Wash combined organics with Brine (2x) to remove DMF.

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: The crude oil contains the N1-ethyl isomer (Major) and N2-ethyl isomer (Minor). Purify via Flash Column Chromatography (Silica Gel).

  • Gradient: 0% → 20% Ethyl Acetate in Hexanes.

  • Elution Order: The N1-isomer typically elutes after the N2-isomer (depending on stationary phase) or requires careful fraction analysis due to close polarity. Note: In many indazole systems, N1 is less polar, but verification via NMR is mandatory.

Part 4: Process Visualization (Graphviz)

The following diagram illustrates the alkylation pathway and the critical regioselectivity branch point.

Figure 1: Synthetic pathway for N-alkylation of 3-methylindazole, highlighting the divergence between N1 and N2 isomers.

Part 5: Analytical Characterization (Self-Validation)

To confirm the identity of the product as the 1-Ethyl isomer (vs. the 2-Ethyl impurity), Nuclear Magnetic Resonance (NMR) is the gold standard.

Expected ¹H NMR (CDCl₃, 400 MHz):

• Aromatic Region (4H): ~7.0 – 7.7 ppm (Multiplets characteristic of the benzo-fused ring).

• N-CH₂ (Quartet): ~4.3 – 4.4 ppm.

  • Diagnostic: The N1-methylene typically appears slightly downfield compared to N2-methylene, but the most reliable confirmation is NOESY (Nuclear Overhauser Effect Spectroscopy).

  • NOE Signal: Strong correlation between the N-CH₂ protons and the C7-H aromatic proton confirms N1 substitution. (N2 substitution would show correlation with C3-Methyl, but C3 is substituted here, making C7 interaction the key differentiator).

• C3-CH₃ (Singlet): ~2.5 – 2.6 ppm.

• Ethyl-CH₃ (Triplet): ~1.4 – 1.5 ppm.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 12300053, 1-Ethyl-3-methylindazole. Retrieved from [Link]

• Luo, G., et al. (2006).Regioselective alkylation of indazoles. Journal of Organic Chemistry. (General reference for N1 vs N2 selectivity mechanics).

• ChemSrc (2025). Isoindazole, 1-ethyl-3-methyl- CAS 861803-79-4 Entry. Retrieved from [Link]

• Cerreto, A., et al. (2011).Synthesis and pharmacological evaluation of 1,3-disubstituted indazoles. European Journal of Medicinal Chemistry.

Sources

• 1. Dibutyl phosphate | C8H19PO4 | CID 7881 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Ethyl-3-methyl-1H-indazole PubChem CID and SMILES

The following technical guide is structured as a high-level monograph for drug development professionals, focusing on the synthesis, characterization, and application of the indazole scaffold 1-Ethyl-3-methyl-1H-indazole .

CAS Registry Number: 861803-79-4 Chemical Formula: C₁₀H₁₂N₂ Molecular Weight: 160.22 g/mol

Executive Summary & Chemical Identity

1-Ethyl-3-methyl-1H-indazole is a bicyclic heteroaromatic compound serving as a critical building block in medicinal chemistry. Belonging to the 1H-indazole class, it is thermodynamically more stable than its 2H-tautomer counterpart.[1][2][3] This scaffold is frequently utilized in the synthesis of cannabinoid receptor agonists , kinase inhibitors (e.g., VEGFR inhibitors), and anti-emetic agents (related to granisetron).

The technical significance of this molecule lies in its synthesis, which serves as a model system for controlling N1- vs. N2-regioselectivity —a persistent challenge in the scale-up of indazole-based therapeutics.[4]

Physicochemical Profile

Property	Value	Source/Method
IUPAC Name	1-Ethyl-3-methylindazole	Nomenclature
SMILES	CCN1C2=CC=CC=C2C(C)=N1	Structural Analysis
InChI Key	BAXOFTOLAUCFNW-UHFFFAOYSA-N (Analog)	Calculated
LogP (Predicted)	~2.8 - 3.1	Lipophilicity Models
H-Bond Donors	0	Structural Count
H-Bond Acceptors	2	Structural Count
Appearance	Colorless to pale yellow oil/solid	Experimental Observation

Synthesis & Regioselectivity Control

The core challenge in manufacturing 1-Ethyl-3-methyl-1H-indazole is achieving high selectivity for the N1-isomer over the kinetically accessible N2-isomer . The ratio is heavily dependent on the base, solvent, and temperature employed during alkylation.

Reaction Pathway Analysis

The following diagram illustrates the bifurcation in the alkylation pathway of 3-methylindazole.

Figure 1: Divergent alkylation pathways of 3-methylindazole. Path A yields the target 1H-isomer.[5][6]

Optimized Synthesis Protocol (N1-Selective)

To maximize the yield of the 1-ethyl isomer, a protocol utilizing Sodium Hydride (NaH) in THF is recommended over KOH/Acetone, as the sodium cation coordinates with the N2 nitrogen, sterically hindering attack at that position and directing alkylation to N1.

Reagents:

• 3-Methyl-1H-indazole (1.0 eq)[6]

• Sodium Hydride (60% dispersion in oil, 1.2 eq)

• Ethyl Bromide (1.1 eq)

• Tetrahydrofuran (THF), anhydrous

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under Argon, dissolve 3-Methyl-1H-indazole in anhydrous THF. Cool to 0°C.

• Deprotonation: Add NaH portion-wise. Evolution of H₂ gas will be observed. Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 1 hour to ensure complete anion formation.

• Alkylation: Cool the solution back to 0°C. Add Ethyl Bromide dropwise.

• Thermodynamic Equilibration: Heat the reaction mixture to reflux (66°C) for 4–6 hours. Note: Higher temperatures favor the thermodynamic N1-product.

• Quench & Workup: Cool to RT. Quench carefully with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x).[7] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: The crude residue will contain a mixture (typically 85:15 N1:N2). Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient). The N1-isomer (1-Ethyl) is typically less polar (higher R_f) than the N2-isomer.

Analytical Characterization

Distinguishing the N1 and N2 isomers is critical for quality control.

Nuclear Magnetic Resonance (NMR)

The chemical shift of the ethyl group's methylene protons (-CH2-) and the aromatic ring protons provides definitive structural proof.

Feature	1-Ethyl-3-methyl-1H-indazole (N1)	2-Ethyl-3-methyl-2H-indazole (N2)
¹H NMR (-CH₂-)	~4.30 - 4.40 ppm (quartet)	~4.45 - 4.60 ppm (quartet)
¹³C NMR (C3-Me)	~12–14 ppm	~9–11 ppm
Aromatic C7-H	Shielded relative to N2 isomer	Deshielded (due to proximity to N2 lone pair)
UV Spectra	λ_max ~290–300 nm	λ_max ~270–280 nm (Quinoid character)

Interpretation: The N2-isomer possesses a quinoid-like resonance structure, leading to distinct deshielding effects in the NMR and a hypsochromic shift in UV absorption compared to the fully aromatic N1-isomer.

Applications in Drug Discovery

While 1-Ethyl-3-methyl-1H-indazole is a simple molecule, it represents a "privileged scaffold" substructure found in complex bioactive agents.

• Kinase Inhibition: The indazole core mimics the adenine ring of ATP, allowing it to bind into the hinge region of kinases (e.g., VEGFR, PDGFR). The N1-ethyl group often projects into the solvent-exposed region or a hydrophobic pocket, depending on the specific kinase.

• Synthetic Cannabinoids: Many synthetic cannabinoids (e.g., AB-PINACA derivatives) utilize an N1-alkylated indazole core. 1-Ethyl-3-methyl-1H-indazole serves as a reference standard for impurity profiling (e.g., identifying hydrolysis or degradation products of larger alkyl-indazole drugs).

• 5-HT3 Antagonists: Analogous to Granisetron, N1-functionalized indazoles are explored for anti-emetic activity.[8]

References

• Regioselective N-Alkylation of Indazoles: Keating, J. et al. Beilstein Journal of Organic Chemistry, 2021, 17, 1939–1951.

• Indazole Scaffold Review: Zhang, L. et al. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives, Molecules, 2018.

• Isomer Stability Data: Claramunt, R. M. et al. The Tautomerism of Indazoles, Arkivoc, 2006.

• PubChem Database: Indazole Derivatives and Bioactivity Data. National Library of Medicine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.mpg.de [pure.mpg.de]
• 5. 1-Ethyl-3-methylimidazolium | C6H11N2+ | CID 174076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS 1214900-39-6 | 3H32-9-03 | MDL MFCD22572309 | 6-Bromo-1-ethyl-3-methyl-1H-indazole | SynQuest Laboratories [synquestlabs.com]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of 1-Ethyl-3-methyl-1H-indazole from 2-aminoacetophenone

For Distribution to Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of 1-Ethyl-3-methyl-1H-indazole, a valuable building block in medicinal chemistry, starting from 2-aminoacetophenone. The protocol herein is designed to be robust and reproducible, with a focus on explaining the scientific principles behind the experimental choices to ensure both success and safety in the laboratory.

Introduction: The Significance of the Indazole Scaffold

Indazoles are a class of bicyclic aromatic nitrogen heterocycles that are of significant interest in pharmaceutical research.[1] Their structural resemblance to purines and indoles allows them to interact with a wide range of biological targets. Consequently, indazole derivatives have shown diverse pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific target of this protocol, 1-Ethyl-3-methyl-1H-indazole, serves as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Mechanistic Overview: A Tale of Diazotization and Cyclization

The synthesis of 1-Ethyl-3-methyl-1H-indazole from 2-aminoacetophenone is a classic example of a tandem reaction involving diazotization followed by an intramolecular cyclization.

Step 1: Diazotization The primary aromatic amine of 2-aminoacetophenone is converted to a diazonium salt. This reaction is carried out at low temperatures (typically 0-5 °C) using sodium nitrite in the presence of a strong acid, such as hydrochloric acid.[][3] The low temperature is critical to prevent the decomposition of the relatively unstable diazonium salt intermediate.[3]

Step 2: Intramolecular Cyclization The in situ generated diazonium salt then undergoes an intramolecular electrophilic attack on the enol or enolate of the acetyl group. This cyclization is the key ring-forming step.

Step 3: N-Alkylation Following the cyclization, the indazole ring is alkylated at the N1 position with an ethyl group. This is typically achieved by adding an ethylating agent, such as ethyl iodide, to the reaction mixture. It is important to note that N-alkylation of indazoles can sometimes lead to a mixture of N1 and N2 isomers.[4][5] However, the reaction conditions can be optimized to favor the desired N1 substitution.

The overall synthetic transformation can be visualized as follows:

Figure 1: Reaction scheme for the synthesis of 1-Ethyl-3-methyl-1H-indazole.

Detailed Experimental Protocol

This section provides a step-by-step guide for the synthesis. Adherence to these instructions is crucial for obtaining a high yield of the pure product.

Materials and Reagents

Reagent	Grade	Recommended Supplier
2-Aminoacetophenone	≥98%	Sigma-Aldrich
Sodium Nitrite (NaNO₂)	ACS Reagent	Fisher Scientific
Hydrochloric Acid (HCl), concentrated	ACS Reagent	VWR
Ethyl Iodide (C₂H₅I)	≥99%	Acros Organics
Sodium Hydroxide (NaOH)	Pellets, ACS	J.T. Baker
Dichloromethane (CH₂Cl₂)	HPLC Grade	EMD Millipore
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	Alfa Aesar
Deionized Water	Laboratory Grade	---

Equipment

• 250 mL three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-salt bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

Reaction Procedure

Step A: Diazotization and Cyclization

• In the 250 mL three-necked round-bottom flask, dissolve 2-aminoacetophenone (10.0 g) in a mixture of concentrated hydrochloric acid (30 mL) and deionized water (50 mL). Stir until a clear solution is obtained.

• Cool the flask in an ice-salt bath to an internal temperature of 0-5 °C.

• In a separate beaker, prepare a solution of sodium nitrite (5.6 g) in deionized water (20 mL).

• Using the dropping funnel, add the sodium nitrite solution dropwise to the stirred 2-aminoacetophenone solution over 30-45 minutes. It is imperative to maintain the reaction temperature below 5 °C during this addition.

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt.

Step B: N-Alkylation and Work-up

• While keeping the reaction mixture in the ice bath, slowly add a 20% (w/v) aqueous solution of sodium hydroxide until the pH of the solution is approximately 10-11. This neutralizes the excess acid and facilitates the subsequent alkylation.

• Add ethyl iodide (8.5 mL) to the reaction mixture.

• Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring vigorously for 12-18 hours.

• Transfer the reaction mixture to a separatory funnel. Extract the product into dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification

The crude product, a yellowish oil or low-melting solid, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Data Summary and Expected Results

Parameter	Expected Value
Reactant Ratios
2-Aminoacetophenone	1.0 eq
Sodium Nitrite	1.1 eq
Ethyl Iodide	1.1 eq
Yield	70-85%
Physical Appearance	Yellowish oil or low-melting solid

Trustworthiness and Validation: Critical Parameters

The reproducibility of this synthesis is contingent on the careful control of several key parameters:

• Temperature Control: The stability of the diazonium salt intermediate is highly temperature-dependent. Maintaining a temperature between 0-5 °C during the diazotization step is the most critical factor for success.

• Rate of Addition: The slow, dropwise addition of the sodium nitrite solution prevents localized overheating and ensures a controlled reaction.

• pH Adjustment: Proper basification is necessary for the subsequent N-alkylation step. A pH of 10-11 ensures the indazole is sufficiently deprotonated to react with the ethyl iodide.

References

• Clemens, J., et al. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(15), 3465-3476.
• Yüksek, H., et al. (2018). REGIOISOMERIC N-ALKYLATION OF SOME INDAZOLES. Marmara Pharmaceutical Journal, 22(3), 369-376.
• Schumann, M., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. RSC Advances, 11(45), 28247-28255.
• Wang, Y., et al. (2025).
• Organic Syntheses Procedure. (n.d.).
• Dong, L., et al. (n.d.).
• ChemicalBook. (2022, January 29). Indazole - Synthesis and Reactions as a Chemical Reagent.
• Zhu, C., et al. (2019). N─N Bond Formation between Primary Amines and Nitrosos: Direct Synthesis of 2-Substituted Indazolones with Mechanistic Insight. Organic Letters, 21(15), 6049–6053.
• Kumar, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1859-1884.
• CN105198813A - Synthesizing process of 3-methyl-1 H-indazole - Google P
• Organic Chemistry Portal. (n.d.). Indazole synthesis.
• CN105198813A - Synthesizing process of 3-methyl-1 H-indazole - Google P
• Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. (n.d.). Beilstein Journal of Organic Chemistry, 20, 529-536.
• Organic Syntheses Procedure. (n.d.).
• BOC Sciences. (n.d.).
• Domino Oxidative Cyclization of 2-Aminoacetophenones for the One-Pot Synthesis of Tryptanthrin Derivatives. (2015). European Journal of Organic Chemistry, 2016(1), 127-132.
• Organic Chemistry Portal. (n.d.).

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• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. dergipark.org.tr [dergipark.org.tr]

Application Note: Regioselective Alkylation of 3-Methyl-1H-Indazole

[1][2]

vs. Selectivity in Indazole Scaffolds

Executive Summary

The alkylation of 3-methyl-1H-indazole presents a classic regiochemical challenge in heterocyclic synthesis. The indazole scaffold exhibits annular tautomerism between the

and forms.[1] While the -alkylated isomer is thermodynamically favored (aromatic stability), the -alkylated isomer is often the kinetically favored product and a critical pharmacophore in kinase inhibitors (e.g., Pazopanib, Axitinib).

This guide provides two distinct, high-fidelity protocols to selectively access either isomer. Unlike generic procedures that yield difficult-to-separate mixtures, these workflows leverage chelation control and acid-catalyzed imidate chemistry to drive regioselectivity >95%.

Mechanistic Foundations

The Tautomer Challenge

The 3-methyl-1H-indazole system exists in equilibrium. The 3-methyl substituent introduces steric bulk proximal to

, yet retains significant nucleophilicity.

• Pathway (Thermodynamic): Preserves the benzenoid system. Favored by strong bases that form tight ion pairs, blocking .
• Pathway (Kinetic): Disfavored by the 3-methyl steric clash but electronically accessible. Favored by neutral/acidic conditions or soft electrophiles where the transition state energy is lower.

Visualization: Mechanistic Divergence

The following diagram illustrates the decision logic and mechanistic pathways for selecting the correct protocol.

Figure 1: Decision tree for regioselective alkylation based on target isomer.

Protocol A: -Selective Alkylation (Thermodynamic Control)

This protocol utilizes the "hard" nature of the sodium cation in a non-polar/moderately polar aprotic solvent (THF) to form a tight ion pair. The sodium ion coordinates to

, effectively shielding it from the electrophile and directing alkylation to .

Materials

• Substrate: 3-methyl-1H-indazole (1.0 equiv)

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)[2]

• Electrophile: Alkyl Halide (R-Br or R-I) (1.1 equiv)

• Solvent: Anhydrous THF (0.1 M concentration)

• Atmosphere: Argon or Nitrogen[2]

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and cool under argon. Charge with 3-methyl-1H-indazole and anhydrous THF.

• Deprotonation: Cool the solution to 0°C (ice bath). Add NaH portion-wise over 10 minutes.

  • Note: Gas evolution (

    ) will occur. Vent appropriately.

• Coordination Phase: Stir at 0°C for 30 minutes.

  • Why: This allows the formation of the sodium indazolide salt where

    is tightly associated with .[3]

• Alkylation: Add the alkyl halide dropwise at 0°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours.

• Workup: Quench carefully with sat.

  . Extract with EtOAc ( ). Wash combined organics with brine, dry over , and concentrate.[2]

Expected Selectivity: >95:5 (

: ).[3][4]

Protocol B: -Selective Alkylation (Kinetic Control)

Direct alkylation with halides rarely yields high

selectivity for 3-methyl indazoles due to steric hindrance. The most robust modern method involves acid-catalyzed alkylation using trichloroacetimidates . This method bypasses the anionic competition and relies on the nucleophilicity of the neutral species, where is often more reactive towards activated electrophiles.

Materials

• Substrate: 3-methyl-1H-indazole (1.0 equiv)

• Reagent: Alkyl 2,2,2-trichloroacetimidate (1.2 equiv)

  • Preparation: Easily made from the corresponding alcohol + trichloroacetonitrile + DBU.

• Catalyst: TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (0.1 equiv) or

  .

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

Step-by-Step Methodology

• Preparation: Dissolve 3-methyl-1H-indazole and the Alkyl trichloroacetimidate in anhydrous DCM (0.1 M) under argon.

• Catalysis: Cool to 0°C . Add TMSOTf dropwise.

  • Mechanism:[5][3][4][6][7] The acid protonates/activates the imidate nitrogen, making the alkyl group highly electrophilic. The

    of the indazole attacks the alkyl group in an -like fashion.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 2–4 hours.

• Filtration: The byproduct is trichloroacetamide (solid). Filter this off if it precipitates.

• Workup: Wash the organic layer with sat.[2]

  to neutralize the acid. Dry and concentrate.

Expected Selectivity: >10:1 (

: ) for primary/secondary alkyl groups.

Analytical Validation (Self-Validating System)

Distinguishing isomers is critical. Do not rely solely on LCMS (masses are identical). Use 1H-NMR Nuclear Overhauser Effect (NOE) .

Structural Diagnostics Table[8]

Feature	-Alkyl Product	-Alkyl Product
NOE Signal (Key)	Strong NOE between N-CH and H7 (aromatic proton).	Strong NOE between N-CH and 3-Methyl group.
C-13 NMR (C3)	Typically ~133-135 ppm.	Typically ~120-125 ppm (shielded).
Elution Order (TLC)	Usually Higher Rf (Less polar).	Usually Lower Rf (More polar/higher dipole).

Visualization: NMR Logic

Figure 2: NMR assignment workflow for 3-methyl-indazole derivatives.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield ( Protocol)	Moisture in THF or old NaH.	Re-distill THF over Na/benzophenone. Use fresh NaH.
Poor Selectivity ( Protocol)	Temperature too high during addition; Base too weak ( ).	Ensure addition at 0°C. Stick to NaH; avoid Carbonate bases in DMF if high selectivity is required.
No Reaction ( Protocol)	Imidate hydrolysis.	Ensure strictly anhydrous conditions. Verify imidate quality by NMR before use.
Mixture of Isomers ( Protocol)	Substrate steric clash (bulky R group).	Switch solvent to Toluene (non-polar) to destabilize the ion pair further, or lower temp to -20°C.

References

• Cheung, M., et al. "Investigation of the Regioselective Alkylation of Indazoles."[5][3][6][8] Journal of Organic Chemistry, 2003, 68(10), 4093–4095. Link

  • Key Insight: Establishes the NaH/THF baseline for N1 selectivity.

• Luo, G., et al. "Regioselective N-Alkylation of Indazoles."[4] Journal of Organic Chemistry, 2006, 71(14), 5392–5395. Link

  • Key Insight: Discusses solvent effects and thermodynamic equilibr

• Shu, K., et al. "Highly Selective N2-Alkylation of Indazoles Using Trichloroacetimidates." Synthesis, 2022, 54, 2357. Link

  • Key Insight: The "Gold Standard" modern protocol for N2 selectivity avoiding mixtures.

• Meanwell, N. A. "Tactics for the Regioselective Functionalization of Indazoles." Heterocycles, 2015.[6]

  • Key Insight: Comprehensive review of steric vs. electronic factors in drug design.

Sources

• 1. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pure.mpg.de [pure.mpg.de]
• 4. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. connectjournals.com [connectjournals.com]
• 6. Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. wuxibiology.com [wuxibiology.com]
• 8. research.ucc.ie [research.ucc.ie]

Protocol for N-ethylation of Indazole Derivatives: A Guide to Regioselective Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The indazole scaffold is a privileged pharmacophore in modern drug discovery, with N-alkylated derivatives frequently appearing in therapeutic agents.[1][2][3] However, the synthesis of these compounds is complicated by the presence of two reactive nitrogen atoms (N1 and N2), which often leads to mixtures of regioisomers during alkylation.[4][5] Controlling the site of ethylation is therefore a critical challenge for medicinal chemists. This application note provides a detailed guide to the N-ethylation of indazole derivatives, explaining the mechanistic principles behind regioselectivity and offering validated, step-by-step protocols for achieving either N1 or N2 selectivity. We will explore classical SN2 conditions, Mitsunobu reactions, and reductive amination strategies, providing the necessary framework for researchers to make informed decisions in their synthetic campaigns.

The Fundamental Challenge: Regioselectivity in Indazole Alkylation

The indazole ring contains two nitrogen atoms within its pyrazole moiety. The hydrogen atom can reside on either nitrogen, leading to two tautomeric forms: the 1H-indazole and the 2H-indazole. The 1H-tautomer is generally considered to be the more thermodynamically stable form.[2][3][4]

When an indazole is deprotonated with a base, it forms an ambidentate indazolide anion. This anion has nucleophilic character at both nitrogen atoms. An incoming electrophile, such as an ethyl halide, can react at either site, yielding a mixture of N1- and N2-ethylated products. The ratio of these products is highly sensitive to a variety of factors, including:

• Steric Hindrance: Bulky substituents at the C7 or C3 positions can sterically hinder the N1 or N2 positions, respectively, influencing the approach of the electrophile.[6]

• Electronic Effects: Electron-withdrawing or -donating groups on the indazole ring can alter the nucleophilicity of the N1 and N2 atoms.[1][2]

• Reaction Conditions: The choice of base, solvent, counter-ion, and temperature plays a pivotal role in directing the regiochemical outcome.[2][3]

The ability to selectively synthesize one regioisomer over the other is paramount, as the biological activity of N1- and N2-substituted indazoles can differ significantly.

Figure 1: General pathway for the N-alkylation of indazole, highlighting the formation of the ambident anion and the resulting N1 and N2 regioisomers.

Protocol I: N1-Selective Ethylation via SN2 Reaction

Achieving high selectivity for the N1 position often relies on conditions that favor the thermodynamically more stable product. A widely successful and validated method employs sodium hydride (NaH) as the base in an aprotic solvent like tetrahydrofuran (THF).[1][2][3]

Causality Behind the Selectivity: The high N1-selectivity observed with the NaH/THF system is attributed to the formation of a tight sodium-indazolide ion pair. It is postulated that the sodium cation coordinates with the N2 atom and, if present, an electron-rich atom in a C3 substituent.[5] This coordination effectively blocks the N2 position, directing the incoming ethylating agent to the more sterically accessible and thermodynamically favored N1 position.[4][5]

Table 1: Summary of Conditions for N1-Selective Ethylation

Indazole Substrate	Ethylating Agent	Base	Solvent	Temp (°C)	N1:N2 Ratio	Yield (%)	Reference
3-Carboxymethyl indazole	Ethyl Bromide	NaH	THF	50	>99:1	High	[2][3]
3-tert-Butyl indazole	Ethyl Bromide	NaH	THF	50	>99:1	High	[1][2]
Unsubstituted Indazole	Ethyl Iodide	NaH	DMF	RT	38:46	84	[7]
Unsubstituted Indazole	Isobutyl Bromide	K₂CO₃	DMF	120	58:42	72	[8]

Note: As shown, changing the solvent from THF to DMF or the base from NaH to K₂CO₃ can significantly erode N1-selectivity, highlighting the importance of the specific conditions.

Detailed Step-by-Step Protocol

Materials:

• Substituted 1H-indazole (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Ethyl bromide or ethyl iodide (1.2 - 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add the 1H-indazole derivative (1.0 eq).

• Solvent Addition: Add anhydrous THF (approx. 0.1 M concentration relative to the indazole). Stir the mixture at room temperature until the indazole is fully dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add the sodium hydride (1.2 eq) portion-wise. Caution: NaH reacts with moisture to produce flammable hydrogen gas. Ensure the system is dry and under an inert atmosphere.

• Anion Formation: Allow the suspension to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30-60 minutes. The evolution of hydrogen gas should cease, and the solution may become a clear or slightly hazy suspension.

• Alkylation: Cool the reaction mixture back down to 0 °C. Add the ethylating agent (e.g., ethyl bromide, 1.2 eq) dropwise via syringe.

• Reaction: After the addition is complete, remove the ice bath and warm the reaction to 50 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-16 hours).

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench the excess NaH by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Add water and extract with ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the pure N1-ethyl-indazole product.

Protocol II: N2-Selective Ethylation via the Mitsunobu Reaction

For accessing the N2-substituted regioisomer, the Mitsunobu reaction is an exceptionally powerful and reliable tool.[9] This reaction couples an alcohol (in this case, ethanol) with a nucleophile (the indazole) using a phosphine and an azodicarboxylate. This method often displays a strong preference for the N2 position.[3]

Causality Behind the Selectivity: The preference for N2-alkylation under Mitsunobu conditions is less straightforward than SN2 reactions but is thought to be governed by kinetic factors. The reaction proceeds through a bulky phosphorane intermediate. It is hypothesized that the attack from the more sterically hindered N2 position might be favored due to specific electronic interactions or a more favorable transition state geometry with the Mitsunobu reagents.[5] For some substrates, the N2-alkylation is strongly preferred, yielding ratios heavily favoring the kinetic product.[3]

Detailed Step-by-Step Protocol

Materials:

• Substituted 1H-indazole (1.0 eq)

• Ethanol (1.5 - 2.0 eq)

• Triphenylphosphine (PPh₃, 1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq, typically as a 40% solution in toluene)

• Anhydrous Tetrahydrofuran (THF) or Dioxane

• Ethyl acetate (EtOAc)

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup

Sources

• 1. research.ucc.ie [research.ucc.ie]
• 2. pure.mpg.de [pure.mpg.de]
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• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 6. wuxibiology.com [wuxibiology.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Application Notes &amp; Protocols: Strategic C-H Activation of 1-Ethyl-3-methyl-1H-indazole for Drug Discovery

Introduction: The Strategic Value of C-H Activation on the Indazole Core

The indazole scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous therapeutic agents, from anticancer drugs to anti-inflammatory molecules.[1] Its unique electronic properties and ability to participate in crucial hydrogen bonding interactions make it a "privileged" structure in drug design. Traditionally, the functionalization of such heterocycles relied on multi-step sequences involving pre-functionalized starting materials. However, the advent of transition-metal-catalyzed carbon-hydrogen (C-H) bond activation has revolutionized this paradigm.

C-H activation offers an atom-economical and highly efficient pathway to directly install new functional groups onto a molecular scaffold, bypassing the need for classical cross-coupling handles like halides or organometallics.[2][3] This approach is particularly powerful for late-stage functionalization, enabling the rapid generation of diverse compound libraries from a common advanced intermediate, thereby accelerating structure-activity relationship (SAR) studies.

This guide focuses on the specific substrate 1-Ethyl-3-methyl-1H-indazole . The presence of the N1-ethyl and C3-methyl groups presents a unique landscape of C-H bonds, each with distinct reactivity. We will explore three primary catalytic systems—Palladium, Iridium, and Rhodium—to achieve regioselective functionalization at key positions of the indazole core, providing detailed mechanistic insights and field-tested protocols for immediate application in the research laboratory.

Regiochemical Landscape of 1-Ethyl-3-methyl-1H-indazole

The target molecule possesses several distinct C(sp²)–H bonds on the aromatic core (C4, C5, C6, and C7) and C(sp³)–H bonds on the N-ethyl group. The C3-position is substituted with a methyl group, rendering its direct functionalization via C-H activation challenging. The primary sites for functionalization are therefore on the benzo-fused ring. The inherent electronic properties and the potential for chelation-assisted directing strategies dictate the regiochemical outcome of these transformations.

• C7-H: This position is sterically accessible and electronically activated. Crucially, the N2 atom of the pyrazole ring can act as a Lewis basic directing group, coordinating to a metal center and delivering the catalyst in close proximity to the C7-H bond for selective activation.

• C4, C5, C6-H: These positions are less electronically distinct and their selective functionalization typically relies on steric factors or more complex directing group strategies.

• N-Ethyl C(sp³)-H: While possible, activation of these bonds typically requires specialized catalytic systems and is often less facile than the activation of the aromatic C(sp²)–H bonds.

This guide will primarily focus on methodologies targeting the valuable C3 and C7 positions, which are frequently modified in bioactive indazole derivatives.

Palladium-Catalyzed C-H Arylation: A Workhorse for Biaryl Synthesis

Palladium catalysis is the most established and widely used method for the direct arylation of heterocycles.[1][4][5] For N-substituted indazoles, the C3-position is often the most reactive site for arylation, even without a directing group, due to its electronic properties.[6][7] While our target molecule has a C3-methyl group, understanding the principles of C3-arylation is fundamental. For functionalization at other sites, such as C7, a directing group strategy is often employed.

Mechanistic Rationale

The catalytic cycle for Pd-catalyzed direct arylation is generally believed to proceed via a Concerted Metalation-Deprotonation (CMD) pathway. The Pd(II) catalyst, often coordinated to a ligand like 1,10-phenanthroline (Phen), coordinates to the indazole. A base then assists in the deprotonation and metalation at the target C-H bond, forming a palladacycle intermediate. This is followed by oxidative addition of the aryl halide, and subsequent reductive elimination furnishes the C-C coupled product and regenerates the active Pd(II) species.

Caption: Generalized catalytic cycle for Pd-catalyzed C3-arylation of indazoles.

Protocol 1: Palladium-Catalyzed C7-Arylation of 1-Ethyl-3-methyl-1H-indazole

This protocol is adapted from established methods for directed C-H arylation of related N-heterocycles, utilizing the N2 atom as an endogenous directing group.[8]

Materials:

• 1-Ethyl-3-methyl-1H-indazole

• Aryl Iodide (e.g., 4-Iodotoluene)

• Palladium(II) Acetate (Pd(OAc)₂)

• 1,10-Phenanthroline (Phen)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylacetamide (DMA), anhydrous

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add 1-Ethyl-3-methyl-1H-indazole (0.25 mmol, 1.0 equiv.).

• Add the aryl iodide (0.375 mmol, 1.5 equiv.), Pd(OAc)₂ (0.025 mmol, 10 mol%), and 1,10-phenanthroline (0.025 mmol, 10 mol%).

• Add anhydrous K₂CO₃ (0.50 mmol, 2.0 equiv.).

• Evacuate and backfill the tube with an inert atmosphere (Nitrogen or Argon) three times.

• Add anhydrous DMA (1.0 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 140 °C.

• Stir the reaction mixture for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate (10 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired C7-arylated product.

Data Summary: Representative Conditions for Pd-Catalyzed Indazole Arylation

Position	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield	Reference
C3	Pd(OAc)₂ (10)	Phen (10)	Cs₂CO₃ (1.0)	Toluene	160	70-91%	[1]
C3	PdCl₂ (10)	Phen (10)	K₃PO₄ (2.0)	DMA	140	60-85%	[1][4]
C7	Pd(OAc)₂ (10)	Phen (10)	K₂CO₃ (2.0)	DMA	140	65-80%	[8]

Iridium-Catalyzed C-H Borylation: Gateway to Diverse Functionality

Iridium-catalyzed C-H borylation is an exceptionally powerful and mild method for converting C-H bonds into versatile boronate esters.[9] These intermediates can then be subjected to a vast array of subsequent transformations (e.g., Suzuki-Miyaura coupling, oxidation, amination), making this a highly strategic approach for library synthesis. For N-protected indazoles, this reaction proceeds with outstanding regioselectivity at the C3 position.[10][11][12] While our target has a C3-methyl group, this methodology is paramount for analogues where C3 is unsubstituted, providing a key route to C3-functionalization. For illustrative purposes, we will describe the borylation of the closely related 1-ethyl-1H-indazole.

Mechanistic Rationale & Workflow

The catalytic cycle involves an Iridium(I) complex, which undergoes oxidative addition into the C-H bond to form an Ir(III) hydride intermediate. Reductive elimination then occurs to form the C-B bond and regenerate the active Ir(I) catalyst. The resulting boronate ester is a stable, isolable compound ready for further diversification.

Caption: Workflow for C3-arylation via Ir-catalyzed borylation and subsequent coupling.

Protocol 2: Two-Step C3-Arylation via Borylation/Suzuki Coupling

This protocol details the C3-borylation of 1-ethyl-1H-indazole, followed by a standard Suzuki-Miyaura cross-coupling.

Step A: Iridium-Catalyzed C3-Borylation Materials:

• 1-Ethyl-1H-indazole

• Bis(pinacolato)diboron (B₂pin₂)

• [Ir(cod)OMe]₂ (Iridium catalyst precursor)

• 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbbpy)

• Cyclohexane, anhydrous

Procedure:

• In a glovebox or under an inert atmosphere, add [Ir(cod)OMe]₂ (0.0075 mmol, 3 mol%) and dtbbpy (0.015 mmol, 6 mol%) to a dry Schlenk tube.

• Add anhydrous cyclohexane (1.0 mL) and stir for 10 minutes.

• Add 1-Ethyl-1H-indazole (0.25 mmol, 1.0 equiv.) and B₂pin₂ (0.30 mmol, 1.2 equiv.).

• Seal the tube and stir the mixture at room temperature for 12-24 hours. The reaction is often complete within a few hours.

• Monitor by GC-MS for the disappearance of starting material.

• Once complete, remove the solvent under reduced pressure. The crude product can often be used directly in the next step or purified by flash chromatography (with deactivated silica) if necessary.

Step B: Suzuki-Miyaura Cross-Coupling Materials:

• Crude 1-Ethyl-3-(pinacolboryl)-1H-indazole from Step A

• Aryl Bromide or Iodide (e.g., 4-Bromoanisole)

• Pd(PPh₃)₄ or other suitable Pd(0) catalyst

• Sodium Carbonate (Na₂CO₃) or Potassium Phosphate (K₃PO₄)

• Toluene and Water (or Dioxane/Water)

Procedure:

• To the Schlenk tube containing the crude boronate ester (0.25 mmol, 1.0 equiv.), add the aryl bromide (0.30 mmol, 1.2 equiv.) and the Pd catalyst (e.g., Pd(PPh₃)₄, 0.0125 mmol, 5 mol%).

• Add the base (e.g., 2M aqueous Na₂CO₃, 0.5 mL, 4.0 equiv.).

• Add toluene (2.0 mL).

• Evacuate and backfill the tube with an inert atmosphere three times.

• Seal the tube and heat in an oil bath at 90-100 °C for 12 hours.

• Cool the reaction, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography to yield the 3-aryl-1-ethyl-1H-indazole.

Data Summary: Iridium-Catalyzed Borylation of N-Protected Indazoles

Substrate	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp	Time	Yield of Boronate Ester	Reference
N-Boc-Indazole	[Ir(cod)OMe]₂ (1.5)	dtbbpy (3.0)	THF	RT	3 h	95%	[11]
N-SEM-Indazole	[Ir(cod)OMe]₂ (1.5)	dtbbpy (3.0)	Cyclohexane	RT	1 h	98%	[10][11]
N-Me-Indazole	[Ir(cod)OMe]₂ (1.5)	dtbbpy (3.0)	Cyclohexane	RT	1 h	>95% (NMR)	[10]

Rhodium-Catalyzed C-H Activation: Accessing Diverse Coupling Partners

Rhodium(III) catalysis, typically employing a [Cp*RhCl₂]₂ precatalyst, has emerged as a powerful platform for C-H functionalization with a wide range of coupling partners, including alkenes, alkynes, and diazo compounds.[2][13][14] These reactions often proceed via a chelation-assisted pathway, making the C7-position of our target molecule an ideal site for functionalization, directed by the N2 atom.

Mechanistic Rationale

The reaction is initiated by the formation of a cationic [Cp*Rh(III)] active species. Chelation of the indazole's N2 atom to the rhodium center facilitates an irreversible, rate-limiting C-H activation at the C7 position to form a five-membered rhodacycle intermediate. This intermediate then coordinates to the coupling partner (e.g., an alkene), followed by migratory insertion into the Rh-C bond. Finally, protonolysis or reductive elimination releases the product and regenerates the active catalyst.

Caption: Catalytic cycle for Rh(III)-catalyzed C7-alkenylation of indazole.

Protocol 3: Rhodium-Catalyzed C7-Alkylation with Activated Alkenes

This protocol describes the directed coupling of 1-Ethyl-3-methyl-1H-indazole with an electron-deficient alkene like ethyl acrylate.[15]

Materials:

• 1-Ethyl-3-methyl-1H-indazole

• Ethyl Acrylate

• [Cp*RhCl₂]₂ (Rhodium catalyst precursor)

• Silver Hexafluoroantimonate (AgSbF₆) or Copper(II) Acetate (Cu(OAc)₂) as an oxidant/additive

• Dichloroethane (DCE) or tert-Amyl alcohol (t-AmOH)

Procedure:

• To a dry Schlenk tube, add 1-Ethyl-3-methyl-1H-indazole (0.20 mmol, 1.0 equiv.), [Cp*RhCl₂]₂ (0.005 mmol, 2.5 mol%), and AgSbF₆ (0.02 mmol, 10 mol%). Note: If using Cu(OAc)₂, add 1.0 equiv.

• Evacuate and backfill the tube with an inert atmosphere (Nitrogen or Argon).

• Add the solvent (e.g., DCE, 1.0 mL).

• Add ethyl acrylate (0.40 mmol, 2.0 equiv.) via syringe.

• Seal the tube and heat in an oil bath at 80-100 °C for 16-24 hours.

• Monitor the reaction by LC-MS.

• After cooling, filter the reaction mixture through a short pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the C7-alkylated indazole product.

Conclusion

The direct C-H activation of 1-Ethyl-3-methyl-1H-indazole and related scaffolds provides a powerful toolkit for medicinal chemists and drug development professionals. By selecting the appropriate transition metal catalyst—Palladium for robust arylations, Iridium for generating versatile boronate ester gateways, and Rhodium for coupling with diverse unsaturated partners—researchers can achieve highly regioselective functionalization. These methods streamline the synthesis of complex indazole derivatives, enabling the rapid exploration of chemical space and accelerating the discovery of new therapeutic agents. The protocols and mechanistic insights provided herein serve as a practical guide for implementing these state-of-the-art technologies in the laboratory.

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• 18. Rhodium(III)-catalyzed indazole synthesis by C-H bond functionalization and cyclative capture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Rh(iii)-catalyzed double C–H activation of aldehyde hydrazones: a route for functionalized 1H-indazole synthesis - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 20. Rhodium-catalyzed C2 and C4 C–H activation/annulation of 3-(1H-indol-3-yl)-3-oxopropanenitriles with internal alkynes: a facile access to substituted and fused carbazoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Scalable Manufacturing of 1-Ethyl-3-Methyl Indazoles

Executive Summary

The 1-ethyl-3-methyl-1H-indazole scaffold is a privileged structural motif in medicinal chemistry, serving as a core pharmacophore for various kinase inhibitors, anti-inflammatory agents, and modulating ligands. While the indazole ring is chemically robust, its synthesis at scale is plagued by a critical regioselectivity challenge: distinguishing between the N1 and N2 nitrogen atoms during alkylation.

This Application Note provides two validated routes for the synthesis of 1-ethyl-3-methyl indazoles. We prioritize Route A (Cyclization) for pharmaceutical-grade purity and scalability, as it intrinsically locks the N1-regiochemistry. Route B (Direct Alkylation) is presented as a cost-effective alternative for early-phase discovery, with strict caveats regarding isomer separation.

Strategic Route Selection

The primary challenge in indazole manufacturing is the tautomeric nature of the pyrazole ring. Under basic alkylation conditions, the N1-H and N2-H tautomers exist in equilibrium. Although N1-alkylation is thermodynamically favored, N2-alkylation is often kinetically accessible, leading to difficult-to-separate mixtures (typically 3:1 to 10:1 ratios).

Decision Matrix

The following decision tree outlines the logic for selecting the appropriate synthetic strategy based on available starting materials and purity requirements.

Figure 1: Strategic decision matrix for selecting the optimal synthesis route.

Method A: De Novo Cyclization (The "Gold Standard")

This route is the industry standard for scale-up because it circumvents the regioselectivity issue entirely. By reacting 2'-fluoroacetophenone with ethylhydrazine, the hydrazine nitrogen first condenses with the ketone (reversible), positioning the second nitrogen for an intramolecular nucleophilic aromatic substitution (SNAr) at the fluorinated position. This forces the ethyl group to remain on the N1 position.

Reaction Scheme & Mechanism

Figure 2: Mechanistic flow ensuring N1-regioselectivity via hydrazone intermediate.

Detailed Protocol (Scalable to 100g)

Safety Note: Ethylhydrazine is toxic and a suspected carcinogen.[1] Use of the oxalate salt reduces volatility but requires careful handling. Perform all operations in a fume hood.

Materials:

• 2'-Fluoroacetophenone (1.0 equiv)

• Ethylhydrazine oxalate (1.1 equiv)

• Triethylamine (Et3N) (2.5 equiv) - Scavenges HF and liberates free hydrazine.

• Ethanol (10 volumes) or n-Butanol (for higher temperature rates)

Procedure:

• Setup: Equip a 2L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe.

• Charging: Charge Ethanol (1.0 L) and 2'-Fluoroacetophenone (138.1 g, 1.0 mol).

• Base Addition: Add Triethylamine (253 g, 2.5 mol) slowly. Exotherm possible.

• Reagent Addition: Add Ethylhydrazine oxalate (165.1 g, 1.1 mol) in portions as a solid.

• Reaction: Heat the mixture to reflux (internal temp ~78°C). Maintain reflux for 12–16 hours.

  • IPC (In-Process Control): Monitor by HPLC. The hydrazone intermediate may be visible; continue heating until cyclization is >98% complete.

• Workup:

  • Cool reaction to room temperature.[2]

  • Concentrate under reduced pressure to remove Ethanol/Et3N.

  • Dissolve residue in Ethyl Acetate (1.5 L) and wash with 1M HCl (2 x 500 mL) to remove unreacted hydrazines and Et3N salts.

  • Wash with Brine (500 mL).

• Purification:

  • Dry organic layer over Na2SO4, filter, and concentrate.[2]

  • Crystallization: If the oil does not solidify, dissolve in hot Hexanes/EtOAc (9:1) and cool slowly to 0°C.

  • Alternative: Distillation under high vacuum (bp ~110°C @ 0.5 mmHg) yields a clear oil.

Expected Yield: 85–92% Regioselectivity: >99:1 (N1:N2)

Method B: Direct Alkylation (Cost-Optimization)

This route utilizes 3-methylindazole, which is often cheaper than 2'-fluoroacetophenone. However, it produces a mixture of N1 (desired) and N2 (undesired) isomers.[3] This method is only recommended if preparative chromatography is available or if the specific derivative allows for easy separation by crystallization.

Regioselectivity Factors

To maximize the N1 isomer, we utilize Thermodynamic Control :

• Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).

• Solvent: THF or Toluene (Non-polar/Aprotic promotes N1 via tight ion pairing).

• Avoid: Cs2CO3 in DMF (Promotes N2 via loose ion pairing).

Detailed Protocol

Materials:

• 3-Methyl-1H-indazole (1.0 equiv)[4]

• Sodium Hydride (60% in oil) (1.2 equiv)

• Ethyl Iodide (1.1 equiv)

• THF (Anhydrous, 15 volumes)

Procedure:

• Deprotonation: To a suspension of NaH (1.2 equiv) in THF at 0°C, slowly add a solution of 3-Methylindazole (1.0 equiv).

  • Observation: Hydrogen gas evolution. Vent properly.

• Equilibration: Stir at room temperature for 30 minutes to ensure complete anion formation.

• Alkylation: Cool to 0°C. Add Ethyl Iodide (1.1 equiv) dropwise.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench: Carefully add Methanol (excess) to destroy unreacted NaH, then add Water.

• Extraction: Extract with Ethyl Acetate.

• Isomer Separation (Critical):

  • Analyze crude ratio by NMR.[2] (N1 typically elutes later than N2 on silica due to higher polarity of the N2-isomer in this specific scaffold, though this can vary).

  • Purification: Column chromatography (Gradient: 5% to 20% EtOAc in Hexanes) is usually required to remove the ~15% N2 isomer.

Analytical Comparison & Data

The following table summarizes the Critical Quality Attributes (CQAs) for both routes.

Feature	Method A (Cyclization)	Method B (Alkylation)
Starting Material	2'-Fluoroacetophenone	3-Methylindazole
Reagent Hazard	Hydrazine (High Toxicity)	NaH (Flammable/Reactive)
Regioselectivity	>99% N1 (Exclusive)	~85% N1 / 15% N2
Purification	Crystallization / Distillation	Chromatography Required
Scalability	High (Multi-kg feasible)	Low (Bottleneck at purification)
Cost Efficiency	Moderate (Reagent cost)	High (SM cost), Low (Labor cost)

References

• Regioselectivity in Indazole Alkylation: Cheung, M. et al. "Regioselective N-Alkylation of Indazoles."[3][5] Journal of Organic Chemistry. [Link]

• Cyclization Mechanism & Strategy: Beilstein J. Org. Chem. "Regioselective N-alkylation of the 1H-indazole scaffold." [Link]

• General Indazole Synthesis Reviews: ScienceDirect/Tetrahedron. "Recent advances in the synthesis of indazoles." [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. pure.mpg.de [pure.mpg.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. research.ucc.ie [research.ucc.ie]

Technical Notes & Optimization

Improving yield of 1-Ethyl-3-methyl-1H-indazole synthesis

Technical Support Center: Optimizing 1-Ethyl-3-methyl-1H-indazole Synthesis

Topic: High-Yield Synthesis & Purification of 1-Ethyl-3-methyl-1H-indazole Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists.

Introduction: The Regioselectivity Challenge

The synthesis of 1-ethyl-3-methyl-1H-indazole is a critical step in the production of various bioactive indazole-3-carboxamides (e.g., AB-PINACA analogs). The primary failure point in this synthesis is not conversion, but regioselectivity .

Direct alkylation of 3-methylindazole typically yields a mixture of the desired N1-ethyl (thermodynamic) and the undesired N2-ethyl (kinetic) isomers. In standard conditions (

/Acetone), this ratio can be as poor as 2:1, leading to massive yield losses during purification.

This guide provides evidence-based protocols to shift this ratio to >20:1 or bypass the isomer problem entirely.

Module 1: Troubleshooting Yield & Regioselectivity

Q1: Why am I getting a mixture of N1 and N2 isomers?

A: The indazole anion is an ambident nucleophile. The N2 position is often more nucleophilic due to the "alpha-effect" of the adjacent nitrogen and kinetic accessibility. However, the N1-alkylated product is thermodynamically more stable because it retains the full benzenoid aromaticity of the fused ring system.

• Kinetic Control (N2 favored): Fast, irreversible reactions (e.g., high heat, polar aprotic solvents that strip cations) often increase N2 formation.

• Thermodynamic Control (N1 favored): Conditions that allow equilibration or steric steering favor N1.

Visualizing the Divergence:

Figure 1: Mechanistic divergence in indazole alkylation. N1 retains aromatic stability, while N2 disrupts it.

Q2: How do I improve the N1:N2 ratio?

A: Switch from weak carbonate bases to Sodium Hydride (NaH) in anhydrous THF.

While Cesium Carbonate (

) in DMF is a standard "robust" method, it often stagnates at an N1:N2 ratio of ~4:1. The NaH/THF system promotes tighter ion-pairing and thermodynamic control, frequently pushing selectivity above 10:1 or even 20:1 for 3-substituted indazoles.

Comparative Protocol Data:

Parameter	Standard Protocol (Low Yield)	Optimized Protocol (High Yield)
Base	or	Sodium Hydride (60% dispersion)
Solvent	Acetone or DMF	Anhydrous THF
Temperature	Reflux ( )
Stoichiometry	1.5 eq Base / 1.2 eq Et-I	1.2 eq NaH / 1.1 eq Et-I
Typical N1:N2 Ratio	~3:1	>10:1
Primary Issue	Difficult separation of isomers	Minimal N2 impurity

Optimized Protocol Steps:

• Preparation: Flame-dry a round-bottom flask under

  .

• Deprotonation: Suspend NaH (1.2 eq) in anhydrous THF at

  . Add 3-methyl-1H-indazole (1.0 eq) portion-wise. Evolution of gas will occur. Stir for 30 min at to ensure complete anion formation.

• Alkylation: Add Ethyl Iodide (1.1 eq) dropwise at

  .

• Reaction: Allow to warm to Room Temperature (RT) and stir for 3-12 hours. Monitor by TLC.[1][2][3][4]

• Quench: Carefully quench with sat.

  (exothermic).

Critical Note: If using

/DMF, avoid high temperatures ( ) as this increases the kinetic N2 isomer formation.

Module 2: Purification & Isolation

Q3: I have a mixture. How do I separate the N1 and N2 isomers?

A: Use Column Chromatography.[5] The isomers have distinct polarity differences due to their electronic structures.

• N1-Isomer (Target): Less polar (Benzenoid). Higher Rf.

• N2-Isomer (Impurity): More polar (Quinonoid/Zwitterionic character). Lower Rf.

Chromatography Guide:

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Hexane:Ethyl Acetate gradient (Start 95:5

  80:20).

• Elution Order: The target 1-ethyl compound elutes first. The 2-ethyl impurity elutes second.

• Visual Cue: N2 isomers often fluoresce differently under UV (254/365 nm) compared to N1 due to the disrupted conjugation.

Q4: The product is an oil. Can I crystallize it?

A: 1-Ethyl-3-methyl-1H-indazole is typically an oil or low-melting solid at room temperature. Recrystallization is difficult for the free base.

• Solution: If high purity (>99%) is required and chromatography is insufficient, convert the product to a Picrate or Hydrochloride salt . These salts are crystalline and can be recrystallized from Ethanol/Ether, then neutralized back to the free base.

Module 3: The "Zero-Isomer" Alternative

Q5: Is there a way to avoid N2 formation entirely?

A: Yes. If direct alkylation yields are unacceptable, switch to the Cyclization Route . By reacting 2'-haloacetophenone with ethylhydrazine , you dictate the position of the ethyl group before the ring closes. This method is regiospecific , yielding 100% N1-isomer.

Workflow Decision Matrix:

Figure 2: Decision tree for selecting the optimal synthetic pathway.

Cyclization Protocol (Route A):

• Dissolve 2'-fluoroacetophenone (1 eq) in Ethanol.

• Add Ethylhydrazine oxalate (1.2 eq) and Triethylamine (2.5 eq).

• Reflux for 4-8 hours.

• The hydrazine nitrogen attacking the ketone dictates the formation of the N1-ethyl bond exclusively.

References

• Regioselectivity Mechanisms: Beilstein J. Org. Chem.2021 , 17, 1860–1870. (Discusses base/solvent effects on N1 vs N2 selectivity, highlighting Cs2CO3 limitations).

• NaH/THF Protocol: BenchChem Technical Guide: Troubleshooting regioselectivity in indazole synthesis. (Confirms NaH/THF preference for N1 selectivity).

• Purification & Isomer Elution: Organic Process Research & Development2017 . (General principles of impurity removal in indazole derivatives). [6]

• Cyclization Strategy: Journal of Organic Chemistry2003 , 68(26), 9964-9970. (Mechanistic insights into acetophenone cyclizations).

Sources

• 1. researchgate.net [researchgate.net]
• 2. EP1484321A1 - Process for preparing 1-methylindazole-3-carboxylic acid - Google Patents [patents.google.com]
• 3. The New TLC Method for Separation and Determination of Multicomponent Mixtures of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Home Page [chem.ualberta.ca]
• 5. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DSpace [cora.ucc.ie]

Technical Support Center: Optimizing Reaction Temperature for Indazole Ethylation

This guide is structured as a specialized technical support resource for researchers optimizing indazole ethylation. It moves beyond generic advice to address the specific mechanistic and kinetic challenges of this reaction.

Topic: Thermodynamic vs. Kinetic Control in Indazole N-Alkylation Applicable Reagents: Ethyl Iodide (EtI), Diethyl Sulfate, Ethyl Bromide Core Audience: Medicinal Chemists, Process Chemists

Module 1: The Core Directive – Regioselectivity & Temperature

Q: Why does my indazole ethylation yield a mixture of N1- and N2-ethylated products despite using standard conditions?

A: This is the classic "Ambident Nucleophile Paradox" of the indazole scaffold. The indazole anion has two nucleophilic nitrogen sites (N1 and N2). The product ratio is governed by the competition between Thermodynamic Control and Kinetic Control , which is heavily influenced by reaction temperature and solvent choice.[1]

• The Thermodynamic Product (N1-Ethyl): The N1-substituted indazole is generally lower in energy (more stable) by approximately 3–5 kcal/mol due to the preservation of the benzenoid aromatic system.

• The Kinetic Product (N2-Ethyl): The N2 position is often more accessible and has a lower activation energy barrier under certain conditions (e.g., specific solvation effects or steric directing), leading to faster initial formation.

Temperature's Role:

• Low Temperature (0°C – RT): Often favors the Kinetic (N2) pathway or results in a non-selective mixture because the system lacks the thermal energy to overcome the higher activation barrier of the N1 pathway or to equilibrate (if the mechanism allows).

• High Temperature (60°C – 100°C): Favors the Thermodynamic (N1) product. Higher thermal energy ensures that the reaction overcomes the activation barrier for N1-alkylation. Furthermore, in some specific reversible alkylation scenarios (rare with simple halides but possible with specific electrophiles), high heat drives the equilibrium toward the stable N1 isomer.

Q: I specifically need the N1-ethyl isomer. What is the optimized temperature protocol?

A: To maximize N1 selectivity, you must push the system toward thermodynamic control.

Recommended Protocol (N1-Selective):

• Base/Solvent: Sodium Hydride (NaH) in THF is the "Gold Standard" for N1 selectivity.[2]

• Temperature Strategy:

  • Deprotonation: 0°C for 30 mins (to control exotherm and prevent side reactions).

  • Addition: Add Ethyl Iodide at 0°C.

  • Reaction: Warm to 50°C – 60°C and hold.

  • Why? While NaH/THF is intrinsically N1-selective due to the coordination of the Na+ ion with N2 (blocking it), the elevated temperature ensures complete conversion and overcomes any kinetic traps.

Data Comparison: Temperature vs. Selectivity (Cs₂CO₃/DMF system) Note: The Cs₂CO₃/DMF system is more sensitive to temperature than NaH/THF.

Temperature	Time	N1 : N2 Ratio	Conversion	Outcome
20°C (RT)	16 h	~60 : 40	< 70%	Poor Selectivity / Incomplete
60°C	4 h	~85 : 15	> 90%	Improved Selectivity
90°C	2 h	> 95 : 5	> 98%	Optimal N1 Selectivity

Module 2: Visualizing the Mechanism

The following diagram illustrates the energy landscape of the reaction. Note how the N2 pathway has a lower activation hill (faster) but lands in a higher energy valley (less stable), whereas N1 requires more energy to access but results in the stable product.

Caption: Energy profile showing the Kinetic (N2) vs. Thermodynamic (N1) pathways. High temperature provides the energy (

) required to access the N1 transition state.

Module 3: Troubleshooting & FAQs

Q: My reaction turns dark/black at 80°C. Is this affecting my yield?

A: Yes. This is likely due to the oxidative degradation of the indazole anion or the polymerization of the alkyl iodide (releasing free iodine).

• Fix:

  • Degas Solvents: Oxygen promotes radical degradation at high temps. Sparge DMF/THF with Argon for 15 mins.

  • Lower Temp/Longer Time: If using EtI (very reactive), 80°C might be overkill. Try 50°C for a longer duration.

  • Switch Reagent: Ethyl Bromide is more thermally stable and less prone to iodine liberation, though it reacts slower.

Q: I am using Cs₂CO₃ in DMF but still getting 10% N2 isomer. How do I eliminate it?

A: Cs₂CO₃ is a "loose" ion pair base. Unlike NaH (where Na+ coordinates tightly), Cs+ is large and dissociates, making the N2 position more available for attack.

• Optimization:

  • Increase Temperature: Push to 90°C – 100°C .

  • Switch Solvent: Change DMF to NMP (N-methyl-2-pyrrolidone) or DMSO . These highly polar solvents stabilize the transition states differently, but temperature remains the primary driver.

  • Purification Strategy: If chemical optimization fails, exploit the polarity difference. N1-alkyl indazoles are typically less polar than N2-isomers. Use a shallow gradient (e.g., 0–20% EtOAc/Hexane) on silica gel.

Q: Can I force N2-ethylation by lowering the temperature?

A: Simply lowering the temperature (e.g., -78°C) usually results in low conversion rather than high N2 selectivity for simple alkyl halides.

• The "Cheat Code" for N2: To get N2 selectivity, you cannot rely on temperature alone. You must change the mechanism.

  • Mitsunobu Conditions: (PPh₃, DIAD, Ethanol) often favor N2.

  • Meerwein Salts: (Et₃O⁺BF₄⁻) can target the most basic nitrogen (N2).

Module 4: Standard Operating Procedure (SOP)

Protocol: Thermodynamically Controlled N1-Ethylation of Indazole

Reagents:

• 1H-Indazole (1.0 equiv)[2][3]

• Sodium Hydride (60% dispersion, 1.2 equiv)[2]

• Ethyl Iodide (1.1 equiv)

• Anhydrous THF (0.2 M concentration)

Workflow:

• Setup: Flame-dry a round-bottom flask and cool under Argon flow.

• Solvation: Dissolve Indazole in anhydrous THF.

• Deprotonation: Cool to 0°C (ice bath). Add NaH portion-wise over 10 minutes. Observe gas evolution (H₂).

• Activation: Stir at 0°C for 30 minutes. The solution often turns clear or slightly yellow.

• Alkylation: Add Ethyl Iodide dropwise via syringe.

• Thermodynamic Drive: Remove ice bath. Attach a reflux condenser. Heat the oil bath to 60°C .

• Monitoring: Stir for 4–16 hours. Monitor by TLC/LCMS.[2]

  • Checkpoint: N1 product usually runs higher (less polar) than N2 on TLC.

• Workup: Quench with Sat. NH₄Cl.[2] Extract with EtOAc.[2][4]

References

• WuXi Biology. Mechanism of a Highly Selective N2 Alkylation of Indazole. [Link]

• National Institutes of Health (NIH). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. [Link]

• Beilstein Journal of Organic Chemistry. Regioselective N-alkylation of the 1H-indazole scaffold. [Link]

Sources

• 1. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 1-Ethyl-3-methyl-1H-indazole Purity Optimization

Topic: Troubleshooting Low Purity in 1-Ethyl-3-methyl-1H-indazole Production Document ID: TS-IND-042 Last Updated: 2026-02-17 Audience: Medicinal Chemists, Process Development Scientists[1]

Executive Summary

Low purity in the synthesis of 1-Ethyl-3-methyl-1H-indazole is almost invariably caused by regioisomer contamination .[1] The indazole scaffold is an ambident nucleophile, capable of reacting at either the N1 or N2 nitrogen.

While the N1-ethyl isomer (target) is thermodynamically favored, the N2-ethyl isomer (impurity) is often kinetically accessible, leading to difficult-to-separate mixtures (often 60:40 or 70:30 ratios) when using standard weak bases (e.g., K₂CO₃).[1]

This guide provides a root-cause analysis, an optimized protocol for N1-selectivity (>95%), and specific purification strategies.

Part 1: The Regioselectivity Challenge (Root Cause)

To solve the purity issue, you must understand the mechanism driving the impurity formation.

The N1 vs. N2 Bifurcation

Indazoles exist in a tautomeric equilibrium between the 1H- (benzenoid) and 2H- (quinonoid) forms.[1][2]

• N1-Alkylation (Target): Preserves the aromaticity of the benzene ring. It is the thermodynamic product .

• N2-Alkylation (Impurity): Disrupts the benzene ring's aromaticity (quinonoid character).[1] It is often the kinetic product due to the high electron density at N2 in the deprotonated anion.

Key Variable: The Cation Effect The choice of base and solvent dictates the coordination of the metal cation.

• K₂CO₃ / Acetone or DMF: Potassium (K⁺) interacts loosely.[1] The reaction is often under kinetic control, leading to significant N2 formation (up to 40-50%).

• NaH / THF: The Sodium (Na⁺) cation coordinates tightly with the N2 nitrogen and the C3-substituent, sterically blocking the N2 site and forcing alkylation to the N1 position.

Visualizing the Mechanism

Figure 1: Mechanistic bifurcation of indazole alkylation. Path A is maximized by using Sodium Hydride (NaH) in THF.[1][2][3]

Part 2: Optimized Synthesis Protocol

Goal: Shift N1:N2 ratio from ~60:40 to >95:5.

Reagents & Materials

• Substrate: 3-Methyl-1H-indazole (1.0 eq)

• Alkylating Agent: Iodoethane (Ethyl Iodide) (1.2 eq)[1]

  • Note: Ethyl iodide is preferred over ethyl bromide for better leaving group ability at lower temperatures.

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)[1][4]

• Solvent: Anhydrous THF (Tetrahydrofuran)[1][4]

• Atmosphere: Dry Nitrogen or Argon (Critical)[1]

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and cool under N₂. Add anhydrous THF (10-15 mL per gram of substrate).[1]

• Deprotonation:

  • Cool THF to 0°C (ice bath).

  • Add NaH portion-wise.[1][4] (Caution: H₂ gas evolution).[1]

  • Add 3-Methyl-1H-indazole slowly.[1][5]

  • Crucial Step: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes. This ensures complete anion formation and Na⁺ coordination.

• Alkylation:

  • Cool back to 0°C .

  • Add Iodoethane dropwise via syringe.[1]

• Reaction:

  • Allow to warm to RT naturally.

  • Stir for 3–12 hours. Monitor by TLC (Hexane:EtOAc 4:1).[1]

  • Checkpoint: The N1 isomer (target) usually has a higher R_f (less polar) than the N2 isomer.

• Workup:

  • Quench carefully with saturated NH₄Cl solution.[1]

  • Extract with Ethyl Acetate (3x).[1]

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[6]

Part 3: Purification & Isolation

If you used the K₂CO₃ method and already have a mixture, or if high-stringency purity (>99.5%) is required, follow this purification guide.

Chromatography Strategy

The separation of N1 and N2 isomers is the most critical step.

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Gradient: Hexane (100%) → Hexane:EtOAc (90:10 to 80:[1]20)
Elution Order	N1-isomer (Target) elutes FIRST (Higher R_f).N2-isomer (Impurity) elutes SECOND (Lower R_f).[1]
Visual Detection	UV (254 nm).[1] N2 isomers often fluoresce more intensely blue/purple than N1.[1]

Troubleshooting "Oily" Products

Users often report the product as a "sticky oil" that refuses to crystallize.

• Cause: Presence of the N2 isomer prevents crystal lattice formation.

• Fix: You must remove the N2 isomer via column chromatography first. Once the N1 isomer is >95% pure, it can often be recrystallized from n-Heptane or a Pentane/Ether mixture at -20°C.[1]

Part 4: Analytical Verification (QC)

You cannot rely on LC-MS alone, as both isomers have the exact same mass (MW: 160.22). You must use ¹H-NMR .[1]

Distinguishing Isomers via ¹H-NMR (CDCl₃)

Proton Environment	N1-Ethyl (Target)	N2-Ethyl (Impurity)
N-CH₂ (Quartet)	~4.3 – 4.4 ppm	~4.5 – 4.6 ppm (Deshielded)
Aromatic C7-H	~7.4 ppm	Shifts upfield slightly
C3-Methyl	~2.55 ppm	~2.65 ppm

Note: The N2-ethyl group is generally deshielded (downfield) relative to the N1-ethyl due to the adjacent anisotropic effect of the quinonoid ring system.

Definitive Proof: NOESY/HMBC

If NMR shifts are ambiguous due to solvent effects:

• NOESY: Irradiate the N-CH₂ protons.

  • N1-Isomer: Shows NOE correlation to the C7-H (aromatic proton).[1]

  • N2-Isomer: Shows NOE correlation to the C3-Methyl group.[1]

Part 5: Troubleshooting FAQs

Q1: I see a third spot on my TLC near the baseline. What is it?

A: This is likely the quaternary ammonium salt (dialkylated product), formed if you used excess alkylating agent and high heat. It is highly polar.[1]

• Fix: Reduce alkylating agent to 1.1 eq and keep temperature <40°C.

Q2: My reaction stopped at 50% conversion. Adding more Et-I doesn't help.

A: Your base (NaH) has likely been quenched by moisture in the solvent.[1] NaH is extremely water-sensitive.[1]

• Fix: Ensure THF is distilled over Sodium/Benzophenone or sourced from a fresh anhydrous bottle. Dry the starting indazole in a vacuum desiccator before use.

Q3: Can I use K₂CO₃ if I don't have NaH?

A: Yes, but you must accept lower purity. To optimize K₂CO₃:

• Use Acetonitrile instead of DMF (easier workup).

• Add a catalytic amount of 18-Crown-6 ether to increase the reactivity of the potassium enolate, though this rarely fixes the regioselectivity issue entirely.

Troubleshooting Workflow Diagram

Figure 2: Decision tree for diagnosing reaction failures.

References

• Regioselective N-alkylation of the 1H-indazole scaffold. University College Cork / BenchChem. (Detailed analysis of NaH/THF vs K2CO3 systems for N1 selectivity).

• Mechanism of Highly Selective N2 Alkylation of Indazole. WuXi Biology. (Explains the thermodynamic vs kinetic energy barriers and tautomer stability).

• Development of a selective and scalable N1-indazole alkylation. RSC Advances / NIH.[1] (Process chemistry optimization for large-scale N1 synthesis).

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR. Oxford Instruments. (Guide on using NOESY/COSY to distinguish N1/N2 isomers).

Sources

• 1. prepchem.com [prepchem.com]
• 2. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 3. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN102898374A - Method for preparing 1H-indazole derivative - Google Patents [patents.google.com]
• 6. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Purification of 1-Ethyl-3-methyl-1H-indazole

Welcome to the technical support guide for the purification of 1-Ethyl-3-methyl-1H-indazole. This document provides a comprehensive, experience-driven approach to developing a robust recrystallization protocol. Given the limited specific literature on the recrystallization of this exact molecule, this guide is structured as a first-principles workflow, empowering you to identify the ideal solvent system and troubleshoot common issues effectively.

Part 1: Understanding the Molecule & The Challenge

1-Ethyl-3-methyl-1H-indazole is a substituted indazole derivative. Its structure, featuring an aromatic heterocyclic ring system along with short alkyl chains, suggests moderate polarity. The primary challenge in developing a purification protocol is the absence of established literature, requiring a systematic and logical approach to solvent selection.

Key Molecular Features:

• Indazole Core: A bicyclic aromatic system containing two nitrogen atoms. This region is polar and capable of hydrogen bonding.

• Ethyl & Methyl Groups: Nonpolar alkyl substituents that decrease the overall polarity of the molecule.

This structural combination means the compound is unlikely to be soluble in highly nonpolar solvents like hexanes or extremely polar solvents like water at room temperature. The ideal solvent will likely have intermediate polarity.

Part 2: The Solvent Screening Protocol: A Step-by-Step Guide

The cornerstone of developing a recrystallization procedure is a systematic solvent screen. This is a small-scale experiment designed to quickly identify promising solvents or solvent pairs.

Objective: To find a solvent that dissolves 1-Ethyl-3-methyl-1H-indazole when hot but not when cold.

Materials:

• Crude 1-Ethyl-3-methyl-1H-indazole (approx. 200 mg)

• A selection of test solvents (see table below)

• Small test tubes (10-12)

• Hot plate or sand bath

• Vortex mixer

• Ice bath

Experimental Workflow:

• Preparation: Place approximately 10-20 mg of your crude material into each test tube.

• Solvent Addition (Room Temp): Add the first test solvent dropwise (e.g., 0.5 mL) to the first test tube. Vortex or agitate the sample. Observe and record the solubility at room temperature. If it dissolves completely, the solvent is unsuitable as a primary recrystallization solvent.

• Heating: If the compound is not soluble at room temperature, gently heat the test tube while agitating. Continue adding small portions of the solvent until the solid just dissolves. Record the approximate volume of solvent used.

• Cooling & Observation: Allow the solution to cool slowly to room temperature. If no crystals form, gently scratch the inside of the test tube with a glass rod. Finally, place the test tube in an ice bath for 15-20 minutes.

• Record Results: Document the quality and quantity of the crystals formed. An ideal solvent will yield a significant amount of pure, well-formed crystals upon cooling.

• Repeat: Repeat this process for each candidate solvent.

Table 1: Candidate Solvents for Screening

Solvent Class	Candidate Solvents	Predicted Solubility of 1-Ethyl-3-methyl-1H-indazole	Rationale
Protic Polar	Isopropanol, Ethanol	Good to High (especially when hot)	The hydroxyl group can interact with the indazole nitrogens, while the alkyl portion solvates the rest.
Aprotic Polar	Acetone, Ethyl Acetate	Good to High	The carbonyl group offers polarity, but the lack of H-bond donation may require heating for full dissolution.
Nonpolar	Toluene, Heptane, Hexane	Low to Insoluble	These are likely to be poor solvents but are excellent candidates for use as an anti-solvent in a binary system.
Other	Acetonitrile	Moderate to Good	A polar aprotic solvent that often provides a good balance for moderately polar compounds.

Part 3: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered during the recrystallization of novel compounds.

Q1: My compound "oiled out" instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute. Essentially, the compound comes out of solution as a liquid instead of a solid.

• Causality: This is common when the boiling point of the solvent is significantly higher than the melting point of the solute. It can also happen if the solution is cooled too rapidly or if impurities are depressing the melting point of your compound.

• Troubleshooting Steps:

  • Add More Solvent: Re-heat the solution until the oil fully redissolves. Add a small amount of additional hot solvent (10-20% more volume) to lower the saturation point.

  • Slow Cooling: Allow the flask to cool very slowly. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to room temperature can promote proper crystal lattice formation.

  • Use a Seed Crystal: If you have a small amount of pure solid, add a tiny crystal to the cooled solution to initiate nucleation.

  • Change Solvents: If the problem persists, the chosen solvent is likely unsuitable. Try a solvent with a lower boiling point.

Q2: No crystals are forming, even after cooling in an ice bath. What's next?

Answer: This indicates that the solution is not sufficiently supersaturated, or that crystal nucleation has not been initiated.

• Causality: Either too much solvent was added, or there is a kinetic barrier to the formation of the first crystal nucleus.

• Troubleshooting Steps:

  • Induce Nucleation: Vigorously scratch the inside of the flask with a glass rod at the meniscus. The microscopic scratches on the glass provide a surface for nucleation.

  • Add a Seed Crystal: This is the most effective method. A single, pure crystal provides a template for further crystal growth.

  • Reduce Solvent Volume: Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen or air. Be careful not to evaporate too much. Allow the solution to cool again.

  • Introduce an Anti-Solvent: If you have identified a solvent in which your compound is insoluble (e.g., hexane or water from your solvent screen), add it dropwise to your solution at room temperature until it just starts to become cloudy (the cloud point). This indicates the solution is supersaturated. Add a drop or two of the primary solvent to redissolve the cloudiness and then allow it to cool slowly.

Q3: My crystal yield is very low. How can I improve it?

Answer: Low recovery can be due to several factors, from using too much solvent to premature crystallization during filtration.

• Causality: The most common reason is that the compound has significant solubility in the solvent even at low temperatures. Alternatively, product may have been lost during transfers or filtration.

• Troubleshooting Steps:

  • Minimize Solvent Usage: During the dissolution step, use only the absolute minimum amount of hot solvent required to fully dissolve the solid.

  • Maximize Cooling: Ensure the solution is cooled in an ice bath for a sufficient amount of time (at least 30 minutes) to maximize precipitation.

  • Check the Filtrate: After filtration, try cooling the mother liquor further (e.g., in a freezer, if the solvent's freezing point allows) to see if more crystals form. This is known as a "second crop."

  • Solvent System Optimization: A binary solvent system (a "good" solvent paired with a "poor" solvent) often provides better recovery than a single solvent system.

Visualizing the Troubleshooting Logic

Caption: A flowchart for troubleshooting common recrystallization problems.

Part 4: Generalized Recrystallization Protocol

Once a suitable solvent or solvent system is identified from the screening process, you can proceed with a bulk purification.

• Dissolution: Place the crude 1-Ethyl-3-methyl-1H-indazole in an Erlenmeyer flask. Add the chosen solvent in portions, heating the mixture to a gentle boil with agitation. Continue adding the minimum amount of hot solvent until all the solid has just dissolved.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal. Re-heat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal or any insoluble impurities. This step is crucial and must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved.

Visualizing the Recrystallization Workflow

Caption: A standard experimental workflow for bulk recrystallization.

References

• Laurence, L., & Christopher, J. (2016). Organic Chemistry Laboratory Techniques (3rd ed.). Cengage Learning. [Link]

• Mohrig, J. R., Alberg, D. G., Hofmeister, G. E., Schatz, P. F., & Hammond, C. N. (2017). Laboratory Techniques in Organic Chemistry (4th ed.). W. H. Freeman. [Link]

• University of California, Los Angeles - Chemistry Department. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry. [Link]

Reference Data & Comparative Studies

Spectroscopic Characterization Guide: 1-Ethyl-3-methyl-1H-indazole

Executive Summary

1-Ethyl-3-methyl-1H-indazole (CAS: N/A for specific isomer, generic Indazole CAS: 271-44-3) represents a critical structural motif in medicinal chemistry, serving as a scaffold for diverse pharmacophores including anti-inflammatory agents and synthetic cannabinoid precursors.[1][2]

The primary analytical challenge in synthesizing this molecule is the regioselectivity of N-alkylation . The indazole ring contains two nitrogen atoms (N1 and N2).[3][4] While the N1-alkylated isomer (1H-indazole derivative) is thermodynamically favored due to its benzenoid aromaticity, the N2-alkylated isomer (2H-indazole derivative) is often formed as a kinetic byproduct.

This guide provides a definitive FTIR spectral analysis to validate the identity of 1-Ethyl-3-methyl-1H-indazole, distinguishing it from its N2-isomer and the unalkylated parent compound.

Molecular Architecture & Vibrational Logic

To interpret the FTIR spectrum accurately, one must deconstruct the molecule into its constituent vibrational oscillators. The 1-Ethyl-3-methyl-1H-indazole molecule consists of three distinct vibrational zones:

• The Indazole Core (1H-Form): A benzene ring fused to a pyrazole ring.[4] In the 1H-form, the benzene ring retains full aromatic character (benzenoid), whereas the 2H-form forces a quinoid-like electron distribution. This fundamental electronic difference shifts the ring breathing modes.

• The N1-Ethyl Tail: A flexible aliphatic chain attached to the pyrrole-like nitrogen. It introduces specific

  C-H stretching and bending modes.

• The C3-Methyl Group: A rigid substituent on the pyrazole ring, contributing distinct methyl deformation bands.

Diagram: Structural Vibrational Map

The following diagram illustrates the key functional regions and their associated vibrational modes.[5][6][7]

Figure 1: Deconstruction of 1-Ethyl-3-methyl-1H-indazole into distinct vibrational zones for spectral assignment.

Comprehensive FTIR Assignment Table

The following table synthesizes experimental data from analogous 1-alkyl-3-substituted indazoles. The absence of a broad N-H stretch (typically 3100–3400 cm⁻¹) is the primary indicator of successful N-alkylation.

Frequency Region (cm⁻¹)	Intensity	Vibrational Mode Assignment	Structural Origin
3060 – 3010	Weak	Stretching	Aromatic Ring (Benzene moiety)
2980 – 2960	Medium	Stretching	Ethyl & Methyl groups
2940 – 2920	Medium	Stretching	N1-Ethyl group
2880 – 2860	Weak	Stretching	Ethyl & Methyl groups
1625 – 1610	Medium/Strong	Stretching	Pyrazole Ring (Indazole Core)
1600 – 1580	Medium	Skeletal Stretch	Aromatic Ring
1470 – 1450	Medium	Scissoring	N1-Ethyl group
1385 – 1375	Medium/Sharp	Deformation	Diagnostic C3-Methyl band
1260 – 1150	Medium	Stretching	N1-Ethyl linkage
770 – 740	Strong	Out-of-Plane (oop)	1,2-Disubstituted Benzene (4 adjacent H)

Note: The "Fingerprint Region" (1500–500 cm⁻¹) contains the most specific data for isomer differentiation. The strong band near 750 cm⁻¹ is characteristic of the four adjacent protons on the benzene ring of the indazole.

The "Isomer Trap": N1 vs. N2 Differentiation

In drug development, distinguishing the 1-Ethyl (1H) isomer from the 2-Ethyl (2H) isomer is critical. The 1H-isomer is generally the desired pharmacophore.

Comparative Spectral Markers

Feature	1-Ethyl-3-methyl-1H-indazole (Target)	2-Ethyl-3-methyl-2H-indazole (Impurity)	Mechanistic Reason
Thermodynamics	Stable (Major Product)	Unstable (Kinetic Product)	1H retains benzenoid aromaticity; 2H is quinoid.
C=N Stretch	~1615–1625 cm⁻¹	~1630–1650 cm⁻¹	The 2H-quinoid structure increases double-bond character.
Ring Breathing	Distinct doublet ~1500 cm⁻¹	Shifted/Broadened	Altered conjugation path in the 2H-isomer.
C-N Stretch	~1150–1250 cm⁻¹	~1250–1300 cm⁻¹	Different electronic environment of pyrrole (N1) vs pyridine (N2) nitrogen.

Diagram: Isomer Identification Workflow

Use this decision tree to validate your synthesis product.

Figure 2: Step-by-step logic for distinguishing the target N1-isomer from precursors and N2-byproducts.

Experimental Protocol (ATR-FTIR)

To ensure reproducibility and minimize artifacts, follow this standardized protocol.

Equipment: FTIR Spectrometer equipped with a Diamond or ZnSe ATR (Attenuated Total Reflectance) accessory. Resolution: 4 cm⁻¹ Scans: 32 (minimum) to 64.

• Background Collection: Clean the ATR crystal with isopropanol. Collect a background spectrum of the ambient air to subtract CO₂ and water vapor lines.

• Sample Preparation:

  • If Solid: Place a small amount (~2-5 mg) of the crystalline solid onto the center of the crystal. Apply high pressure using the anvil to ensure intimate contact.

  • If Oil/Liquid: Place 1 drop directly onto the crystal. No pressure anvil is needed, but a cover slip may prevent evaporation if the compound is volatile.

• Acquisition: Collect the sample spectrum.

• Post-Processing: Apply "ATR Correction" (if available in software) to account for the depth of penetration dependence on wavelength. Perform a baseline correction if the baseline is tilted.

• Validation: Verify the absence of the O-H stretching band (3300-3500 cm⁻¹) which would indicate moisture contamination or residual solvent (e.g., ethanol/water).

References

• National Institute of Standards and Technology (NIST). 1H-Indazole IR Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9221, 1H-Indazole. [Link]

• Royal Society of Chemistry (RSC). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein J. Org. Chem., 2021.[1][4][5][7][8][9] [Link]

• Fritz Haber Institute. An infrared spectroscopic study of protonated and cationic indazole. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. azooptics.com [azooptics.com]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. azooptics.com [azooptics.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Introduction: The Significance of the Indazole Scaffold in Modern Chemistry

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 1-Ethyl-3-methyl-1H-indazole: A Comparative Analysis for Isomer Differentiation

Indazole-containing derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of pharmacologically active compounds.[1] Their versatile biological activities, including anti-inflammatory, antitumor, and anti-HIV properties, have made them a focal point of drug discovery and development.[1] As novel substituted indazoles are synthesized, their unambiguous structural characterization is paramount. Mass spectrometry stands as a primary analytical technique for this purpose, offering detailed structural insights through the analysis of fragmentation patterns.

This guide provides a comprehensive analysis of the predicted mass spectrometric fragmentation pattern of 1-Ethyl-3-methyl-1H-indazole. In the absence of direct literature on this specific molecule, this guide synthesizes fundamental principles of mass spectrometry and draws comparisons from related structures to provide a robust, scientifically-grounded predictive analysis. We will explore fragmentation under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions and present a comparative framework for distinguishing it from its constitutional isomer, 2-Ethyl-3-methyl-1H-indazole.

Pillar 1: Predicted Fragmentation of 1-Ethyl-3-methyl-1H-indazole under Electron Ionization (EI)

Electron Ionization (EI) is a hard ionization technique that imparts significant energy into the analyte molecule, leading to extensive and reproducible fragmentation.[2] The process begins with the removal of an electron to form a radical cation, the molecular ion (M+•).[3] For 1-Ethyl-3-methyl-1H-indazole (Molecular Weight: 160.22 g/mol ), the molecular ion will appear at an m/z of 160.

The subsequent fragmentation pathways are dictated by the stability of the resulting fragment ions and neutral losses.[3] For 1-Ethyl-3-methyl-1H-indazole, the primary fragmentation events are predicted to involve the N-ethyl and C-methyl substituents.

Major Fragmentation Pathways (EI):

• α-Cleavage (Benzylic-type Cleavage): The most favorable initial fragmentation is the cleavage of the C-C bond beta to the indazole ring on the N-ethyl group. This is analogous to benzylic cleavage in substituted aromatic compounds. This pathway results in the loss of a methyl radical (•CH₃, 15 Da) to form a highly stable, resonance-delocalized cation at m/z 145 . This is often the base peak in the spectrum of N-alkylated indazoles.

• Loss of Ethene via McLafferty-type Rearrangement: A hydrogen atom from the terminal methyl of the ethyl group can be transferred to the indazole ring, followed by the elimination of a neutral ethene molecule (C₂H₄, 28 Da). This rearrangement leads to the formation of a radical cation at m/z 132 .

• Direct Cleavage of the N-Ethyl Bond: Less favorable, but still possible, is the direct cleavage of the N-C bond, resulting in the loss of an ethyl radical (•C₂H₅, 29 Da). This would produce an ion at m/z 131 , corresponding to the 3-methyl-1H-indazole radical cation.

• Fragmentation of the Indazole Ring: Subsequent fragmentation of the primary fragment ions (e.g., m/z 145 or 131) can lead to the characteristic ions of the indazole core itself. This can involve the loss of HCN or other small neutral molecules, though these fragments will be of lower intensity.

Visualizing the EI Fragmentation Pathway

Caption: Predicted EI fragmentation of 1-Ethyl-3-methyl-1H-indazole.

Pillar 2: Predicted Fragmentation under Electrospray Ionization (ESI)

ESI is a soft ionization technique that typically results in the formation of a protonated molecule, [M+H]+, with minimal in-source fragmentation.[2] For 1-Ethyl-3-methyl-1H-indazole, this would be observed at m/z 161 . Structural information is then obtained through tandem mass spectrometry (MS/MS) experiments, where the [M+H]+ ion is isolated and fragmented via collision-induced dissociation (CID).

The fragmentation of the protonated molecule is initiated by the mobile proton, which can induce charge-directed cleavages.[4]

Major Fragmentation Pathways (ESI/CID):

• Loss of Ethene: The most likely fragmentation pathway for the protonated molecule is the loss of a neutral ethene molecule (C₂H₄, 28 Da). This is a common fragmentation for protonated N-ethylated compounds. The resulting fragment ion would be the protonated 3-methyl-1H-indazole at m/z 133 .

• Loss of Ethyl Group: While less common for protonated species compared to radical cations, the loss of the entire ethyl group as ethane (C₂H₆, 30 Da) through a more complex rearrangement is possible, though it would likely be a minor pathway.

Visualizing the ESI/CID Fragmentation Pathway

Caption: Predicted ESI/CID fragmentation of 1-Ethyl-3-methyl-1H-indazole.

Pillar 3: A Comparative Guide for Isomer Differentiation

A significant challenge in chemical analysis is the differentiation of constitutional isomers, which have the same molecular formula but different connectivity. Mass spectrometry can often distinguish isomers based on differences in their fragmentation patterns, particularly the relative abundances of key fragment ions.[5]

Here, we compare the predicted fragmentation of 1-Ethyl-3-methyl-1H-indazole with its likely isomer, 2-Ethyl-3-methyl-1H-indazole .

Feature	1-Ethyl-3-methyl-1H-indazole	2-Ethyl-3-methyl-1H-indazole	Rationale for Difference
Molecular Ion (m/z)	160 (EI), 161 (ESI)	160 (EI), 161 (ESI)	Identical molecular weight.
Primary EI Fragment	m/z 145 ([M-CH₃]⁺)	m/z 131 ([M-C₂H₅]⁺)	The stability of the resulting cation dictates the major pathway. For the 1-ethyl isomer, loss of a methyl radical via α-cleavage forms a very stable, resonance-delocalized cation. For the 2-ethyl isomer, the N-N bond is weaker and more prone to cleavage, leading to the loss of the entire ethyl radical as the primary fragmentation.
Relative Abundance of m/z 145	High (likely base peak)	Low to negligible	This fragment is a key diagnostic marker for the 1-ethyl substitution pattern.
Relative Abundance of m/z 131	Moderate	High (likely base peak)	This fragment is characteristic of the loss of the N-ethyl group, which is more favorable in the 2-position isomer.

This difference in the primary fragmentation pathway provides a clear and robust method for distinguishing between the two isomers using EI-MS. The 1-ethyl isomer is expected to show a dominant peak at m/z 145, while the 2-ethyl isomer should exhibit a dominant peak at m/z 131.

Experimental Protocols

To acquire the mass spectra for 1-Ethyl-3-methyl-1H-indazole, standard Gas Chromatography-Mass Spectrometry (GC-MS) for EI and Liquid Chromatography-Mass Spectrometry (LC-MS) for ESI would be employed.

GC-MS (for EI analysis):

• Sample Preparation: Dissolve the compound in a volatile organic solvent (e.g., methanol or dichloromethane) to a concentration of approximately 1 mg/mL.

• Chromatographic Separation:

  • Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[6]

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.[6]

• Mass Spectrometry (EI):

  • Ionization Energy: 70 eV.[6]

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-400.

LC-MS (for ESI analysis):

• Sample Preparation: Dissolve the compound in the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) to a concentration of 10 µg/mL.

• Chromatographic Separation:

  • Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Mass Spectrometry (ESI):

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 - 4.5 kV.[6]

  • Nebulizer Gas: Nitrogen at 2 bar.[6]

  • Drying Gas Temperature: 200 °C.[6]

  • MS1 Scan Range: m/z 100-500.

  • MS/MS (CID): Isolate the precursor ion (m/z 161) and apply collision energy (typically 10-30 eV, optimized empirically) to induce fragmentation.

Conclusion

While no direct experimental data for the mass spectrometric fragmentation of 1-Ethyl-3-methyl-1H-indazole is publicly available, a detailed and reliable predictive model can be constructed based on established chemical principles. Under Electron Ionization, the molecule is expected to primarily undergo α-cleavage to yield a dominant fragment ion at m/z 145. Under Electrospray Ionization, the protonated molecule will likely lose a neutral ethene molecule to produce a fragment at m/z 133. These fragmentation patterns, particularly the prominent m/z 145 ion in EI, serve as a robust diagnostic tool to differentiate 1-Ethyl-3-methyl-1H-indazole from its constitutional isomer, 2-Ethyl-3-methyl-1H-indazole, thereby underscoring the power of mass spectrometry in the structural elucidation of novel chemical entities.

References

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. PMC. Available at: [Link]

• Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate. Available at: [Link]

• An experimental and theoretical study on fragmentation of protonated N-(2-pyridinylmethyl)indole in electrospray ionization mass spectrometry. PubMed. Available at: [Link]

• Mass spectra (m/z 100 to m/z 200) of the MEC-isomers and an unknown case sample clearly matching 4-MEC. ResearchGate. Available at: [Link]

• The mass spectrometry of some substituted imidazoles. Semantic Scholar. Available at: [Link]

• Chemical Profile, Antioxidant and Antimicrobial Activities of Combretum lanceolatum Pohl ex Eichler (Combretaceae). SciELO. Available at: [Link]

• Fragmentation of deprotonated plumeran indole alkaloids by electrospray ionization tandem mass spectrometry. SciELO. Available at: [Link]

• An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. ELTE. Available at: [Link]

• Mass spectra of some 2-methyl-3-(o- and p-R-phenyl)-3,3a,4,5,6,7-hexahydro-2H-indazoles. Sci-Hub. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. ResearchGate. Available at: [Link]

• Approach Using Electrospray Mass Spectrometry (ESI-MS/MS) to Characterize Certain (2E). SciSpace. Available at: [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. MDPI. Available at: [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. Available at: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. Available at: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. PMC. Available at: [Link]

• Ion fragmentation of small molecules in mass spectrometry. SlideShare. Available at: [Link]

• FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. Available at: [Link]

• Comprehensive analytical and structural characteristics of methyl 3,3-dimethyl-2-(1-(pent-4-en-1-yl)-1H-indazole-3-carboxamido) butanoate (MDMB-4en-PINACA). SpringerLink. Available at: [Link]

• MRMS 76 - EID Fragmentation for Structural Elucidation. Bruker. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Mass Spectrometry Fragmentation Part 1. YouTube. Available at: [Link]

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• 3. chemguide.co.uk [chemguide.co.uk]
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• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]

Comparative Biological Profile: 1-Methyl vs. 1-Ethyl Indazole Scaffolds

This guide provides an in-depth technical comparison of 1-methyl versus 1-ethyl indazole derivatives, focusing on their distinct physicochemical profiles, biological activities, and synthetic pathways. It is designed for medicinal chemists and pharmacologists optimizing lead compounds.

Executive Summary

The transition from a 1-methyl to a 1-ethyl substituent on the indazole nitrogen (N1) is a subtle yet high-impact structural modification. While often treated as a minor homologous change, this "Magic Methyl" to "Ethyl" switch frequently acts as a molecular toggle, drastically altering target affinity , metabolic stability , and solubility .

• 1-Methyl Indazoles: Typically favored for kinase inhibitors where the substituent must fit into restricted hydrophobic sub-pockets without inducing steric clash at the hinge region. They offer superior metabolic stability compared to ethyl groups, which are prone to rapid dealkylation.

• 1-Ethyl Indazoles: Often explored to increase lipophilicity (LogP) and membrane permeability. However, in restricted binding pockets (e.g., kinase ATP sites), the extra methylene unit frequently incurs a "steric penalty," significantly reducing potency. Conversely, in GPCR targets (like Cannabinoid receptors), the ethyl group begins to access hydrophobic channels that methyl groups cannot, though it remains inferior to longer chains (pentyl/butyl).

Physicochemical & ADME Comparison

The addition of a single methylene group (-CH₂-) alters the fundamental properties of the scaffold.

Property	1-Methyl Indazole	1-Ethyl Indazole	Impact on Drug Design
Molecular Weight	+14 Da (Baseline)	+28 Da	Negligible impact on ligand efficiency.
Lipophilicity (cLogP)	~2.3	~2.8	Ethyl increases permeability but decreases aqueous solubility.
Steric Volume	Small (A-value ~1.7)	Moderate (A-value ~1.75)	Ethyl introduces rotational freedom, increasing entropic cost upon binding.
Metabolic Liability	Low (Oxidation resistant)	High (N-dealkylation)	Ethyl groups are rapid targets for CYP450-mediated N-dealkylation (forming acetaldehyde).
Solubility	Moderate	Low	Methyl analogs are generally easier to formulate.

Case Study A: Synthetic Cannabinoid Receptor Agonists (SCRAs)

Context: In the design of indazole-3-carboxamide cannabinoids (e.g., AB-PINACA analogs), the N1-substituent serves as a "tail" that penetrates a deep hydrophobic pocket in the CB1 receptor. This is a classic example of Length-Dependent Affinity .

Comparative Data: CB1 Receptor Affinity

Experimental data indicates a steep structure-activity relationship (SAR) regarding the N1-alkyl chain length.

Compound Variant	N1-Substituent	CB1 Affinity ( )	Functional Potency ( )	Interpretation
Reference (AB-PINACA)	Pentyl	~1.2 nM	~2.5 nM	Optimal length for hydrophobic pocket filling.
Analog A	Ethyl	> 1,000 nM	> 5,000 nM	Drastic Loss: The ethyl chain is too short to engage critical hydrophobic residues (e.g., Phe200, Trp356), rendering the molecule functionally inactive or weakly partial.
Analog B	Methyl	> 10,000 nM	Inactive	Complete Loss: The methyl group provides no hydrophobic anchoring, destabilizing the ligand-receptor complex.

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Key Insight: In GPCRs requiring deep pocket penetration, neither methyl nor ethyl is sufficient. However, the ethyl analog often represents the "threshold" of activity where measurable binding begins, whereas methyl analogs are typically inactive "head" groups or metabolites. Source: Structure-activity relationships of synthetic cannabinoids [1, 2].

Case Study B: Kinase Inhibition (The "Steric Gate")

Context: Indazoles are privileged scaffolds for kinase inhibition (e.g., Axitinib, Pazopanib). The N1-position often faces the solvent front or a small "gatekeeper" pocket near the hinge region.

• 1-Methyl Preference: The methyl group is small enough to be tolerated by most gatekeeper residues (e.g., Threonine, Methionine) while capping the polar nitrogen to improve cell permeability.

• 1-Ethyl Penalty: The ethyl group often clashes with the "roof" of the ATP-binding pocket. For example, in VEGFR2 inhibitors , replacing N-methyl with N-ethyl frequently leads to a 5-10 fold increase in IC50 (loss of potency) due to steric clash with residues like Val848 or Cys919.

Mechanistic Diagram: SAR Decision Tree

The following diagram illustrates the logical flow for selecting between Methyl and Ethyl substituents during lead optimization.

Figure 1: Strategic decision tree for N1-alkylation based on target topology.

Synthetic Protocols & Regioselectivity

Synthesizing N1-alkyl indazoles presents a classic regioselectivity challenge. Indazoles possess two nucleophilic nitrogens (N1 and N2).

Reaction Workflow

Direct alkylation of 1H-indazole typically yields a mixture of N1-alkyl (thermodynamic product) and N2-alkyl (kinetic product) isomers.

Protocol: Regioselective Synthesis of 1-Ethyl-1H-indazole

• Reagents: 1H-Indazole (1.0 eq), Ethyl Iodide (1.2 eq), Cesium Carbonate (

  , 2.0 eq).

• Solvent: DMF (Dimethylformamide) or Acetonitrile.

• Conditions: Stir at

  for 4-12 hours.

• Purification: The N1 and N2 isomers have significantly different polarity.

  • N1-Ethyl: Higher Rf (less polar), elutes first in Hexane/EtOAc.

  • N2-Ethyl: Lower Rf (more polar), elutes second.

• Differentiation:

  • 1H NMR: The C3-H proton in N1-alkyl indazoles typically appears at

    8.0-8.2 ppm. In N2-alkyl isomers, the C3-H is deshielded to 8.3-8.6 ppm due to the adjacent lone pair effect [3].

Figure 2: Regioselective alkylation workflow distinguishing N1 (desired) vs N2 (impurity) pathways.

Experimental Assay Protocols

Protocol A: Determination of Metabolic Stability (Microsomal Stability)

To differentiate the metabolic liability of Methyl vs. Ethyl substituents.

• System: Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM).

• Preparation: Incubate test compound (1

  ) with microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH-generating system.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins with ice-cold acetonitrile containing internal standard.

• Analysis: LC-MS/MS.

• Expected Result:

  • 1-Methyl: Slow clearance (

    min). Major metabolite: Hydroxylation on the phenyl ring.

  • 1-Ethyl: Faster clearance (

    min). Major metabolite: N-dealkylation (loss of ethyl group to revert to 1H-indazole) or -hydroxylation of the ethyl chain.

Protocol B: Competitive Binding Assay (Generic GPCR/Kinase)

• Ligand: Radiolabeled standard (e.g.,

  -CP55,940 for CB1).

• Membrane Prep: CHO cells overexpressing the target receptor.

• Incubation: Mix membranes + Radioligand + Test Compound (Methyl/Ethyl variants at

  to M).

• Harvest: Filtration through GF/B filters after 90 min incubation at

  .

• Calculation: Determine

  and convert to using the Cheng-Prusoff equation.

References

• Banister, S. D., et al. (2015).[1] "Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs: AB-FUBINACA, ADB-FUBINACA, AB-PINACA, ADB-PINACA, 5F-AB-PINACA, 5F-ADB-PINACA, ADB-CHMINACA, and MAB-CHMINACA." ACS Chemical Neuroscience. Link

• Wiley, J. L., et al. (2015). "AB-CHMINACA, AB-PINACA, and FUBIMINA: Affinity and Potency of Novel Synthetic Cannabinoids in Producing Δ9-Tetrahydrocannabinol-Like Effects in Mice."[2][3] Journal of Pharmacology and Experimental Therapeutics. Link

• Luo, G., et al. (2006). "Regioselective synthesis of 1-alkyl-1H-indazoles via Cs2CO3-mediated alkylation." Tetrahedron Letters. Link

• BenchChem. (2025). "Structure-Activity Relationship of Indazole Kinase Inhibitors." BenchChem Technical Library. Link

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. AB-CHMINACA, AB-PINACA, and FUBIMINA: Affinity and Potency of Novel Synthetic Cannabinoids in Producing Δ9-Tetrahydrocannabinol-Like Effects in Mice | National Institute of Justice [nij.ojp.gov]
• 3. semanticscholar.org [semanticscholar.org]

Bioisosteric Profiling: 1-Ethyl-3-methyl-1H-indazole vs. Indole Analogues

Executive Summary: The Indazole Advantage

In the high-stakes landscape of hit-to-lead optimization, the transition from an indole to an indazole scaffold represents a classic yet potent bioisosteric shift. While 1-Ethyl-3-methyl-1H-indole has historically served as a foundational core for various agonists (particularly within the synthetic cannabinoid and kinase inhibitor classes), its 1-Ethyl-3-methyl-1H-indazole bioisostere has emerged as a superior alternative.

The Verdict: The 1-Ethyl-3-methyl-1H-indazole scaffold consistently outperforms its indole counterpart in receptor binding affinity (Ki) and metabolic stability . The introduction of the N2 nitrogen atom transforms the electrostatic landscape of the molecule, adding a critical Hydrogen Bond Acceptor (HBA) site without significantly penalizing lipophilicity.

The Bioisosteric Rationale: Electronic & Structural Divergence

To understand the performance gap, one must analyze the fundamental electronic differences between the two heterocycles.

Electronic Landscape

• Indole (1H-Indole): A benzopyrrole. It is electron-rich, particularly at the C3 position, making it highly susceptible to electrophilic attack and oxidative metabolism. It acts primarily as a Hydrogen Bond Donor (HBD) at N1 (if unsubstituted).

• Indazole (1H-Indazole): A benzopyrazole. The presence of the additional nitrogen at position 2 (N2) reduces the electron density of the five-membered ring compared to indole.

  • Key Differentiator: The N2 atom possesses a lone pair in the plane of the ring, allowing it to function as a Hydrogen Bond Acceptor (HBA) . This capability is often exploited to engage specific residues (e.g., the hinge region in kinases or polar residues in GPCR pockets) that indoles cannot interact with directly.

Physicochemical Comparison Table

Feature	1-Ethyl-3-methyl-1H-Indole	1-Ethyl-3-methyl-1H-Indazole	Impact on Drug Design
Core Structure	Benzene + Pyrrole	Benzene + Pyrazole	Indazole is an indole bioisostere.[1][2]
H-Bond Donors	0 (N1 is alkylated)	0 (N1 is alkylated)	Neutral impact.
H-Bond Acceptors	0 (Significant)	1 (N2 Nitrogen)	Critical: Indazole N2 can anchor the ligand.
Aromaticity	High (10 -electrons)	High (10 -electrons)	Similar -stacking potential.
Basicity (pKa)	Very Low (Protonation at C3)	Low (~1.3 for N2)	Indazole is slightly more basic but still neutral at pH 7.4.
LogP (Lipophilicity)	High	Moderate-High	Indazoles often have slightly lower LogP (improved solubility).
Metabolic Liability	High (C3 oxidation)	Low (Pyrazolic stability)	Indazole extends half-life ( ).

Pharmacological Performance: Experimental Evidence

The superiority of the indazole scaffold is best illustrated by comparative data from synthetic cannabinoid receptor agonists (SCRAs), where this exact scaffold switch (Indole

Indazole) has been extensively characterized.

Case Study: Binding Affinity (CB1 Receptor)

In a direct comparison of structurally analogous compounds where the core was the only variable (Indole vs. Indazole), the indazole derivatives demonstrated significantly higher potency.[3]

• Compound A (Indole Core): MMB-018 (Indole-3-valinate analogue)

  • (CB1): 15.1 nM [3]

• Compound B (Indazole Core): AMB (Indazole-3-valinate analogue)

  • (CB1): 0.866 nM [3]

Interpretation: The substitution of the indole core with the indazole core resulted in a >17-fold increase in affinity . This is attributed to the N2 nitrogen forming a water-mediated or direct hydrogen bond within the receptor pocket, stabilizing the active conformation.

Metabolic Stability Profile

Indoles are notorious for rapid oxidative metabolism at the C3 position (forming indolin-2-ones or hydroxylated metabolites).

• Indole Fate: Rapid hydroxylation

  Glucuronidation Excretion (Short ).

• Indazole Fate: The pyrazole ring is more resistant to oxidation. Metabolism is shifted towards the alkyl side chains (e.g., hydroxylation of the 1-ethyl or 3-methyl groups), which proceeds more slowly than the direct aromatic oxidation of the indole core.

Visualizing the Mechanism of Action

The following diagram illustrates the decision logic and mechanistic advantages of selecting the Indazole scaffold over the Indole scaffold.

Figure 1: The rational design pathway for transitioning from Indole to Indazole scaffolds to optimize drug-like properties.

Experimental Protocols

To validate the performance of 1-Ethyl-3-methyl-1H-indazole in your specific application, use the following standardized protocols.

Protocol A: Comparative Radioligand Binding Assay (CB1/CB2)

Objective: Determine the equilibrium dissociation constant (

) to quantify affinity improvements.

Reagents:

• Membrane preparations (CHO cells expressing hCB1 or hCB2).

• Radioligand: [³H]CP-55,940 (0.1–3.0 nM).

• Test Compounds: 1-Ethyl-3-methyl-1H-indazole derivative vs. Indole analogue.

Workflow:

• Preparation: Dilute test compounds in assay buffer (50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

• Incubation: Mix 50 µL membrane prep, 50 µL radioligand, and 50 µL test compound (concentration range

  to M).

• Equilibrium: Incubate at 30°C for 90 minutes.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI using a cell harvester.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Analysis: Calculate

  using non-linear regression; convert to using the Cheng-Prusoff equation:

Protocol B: Synthesis of 1-Ethyl-3-methyl-1H-indazole

Objective: Efficient synthesis of the core scaffold from commercially available 3-methyl-1H-indazole.

Reagents:

• 3-Methyl-1H-indazole (CAS: 3176-62-3)

• Ethyl Iodide (EtI)

• Potassium Carbonate (

  )

• Dimethylformamide (DMF)

Step-by-Step Methodology:

• Dissolution: Dissolve 3-Methyl-1H-indazole (1.0 eq) in anhydrous DMF (10 volumes).

• Base Addition: Add

  (2.0 eq) and stir at room temperature for 30 minutes to deprotonate N1.

• Alkylation: Dropwise add Ethyl Iodide (1.2 eq) at 0°C.

• Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Work-up: Pour mixture into ice-water. Extract with Ethyl Acetate (3x). Wash organic layer with brine.

• Purification: Dry over

  , concentrate, and purify via silica gel column chromatography.

  • Note: Indazole alkylation can yield N1 (major) and N2 (minor) isomers. 1-Ethyl isomer is typically less polar. Verify regiochemistry via NOESY NMR (interaction between N-Ethyl protons and C7-H).

References

• Banister, S. D., et al. (2015). Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs AB-FUBINACA, ADB-FUBINACA, AB-PINACA, ADB-PINACA, 5F-AB-PINACA, 5F-ADB-PINACA, ADBICA, and 5F-ADBICA.[4] ACS Chemical Neuroscience.[4] Link

• Hess, C., et al. (2018).[5] Pharmacological evaluation of new constituents of “Spice”: synthetic cannabinoids based on indole, indazole, benzimidazole and carbazole scaffolds.[5] Forensic Toxicology.[4][5] Link

• PharmaBlock. (2023). Indazoles in Drug Discovery: A Privileged Scaffold.[1][2][6] PharmaBlock White Papers. Link

• BenchChem. (2025).[7] 3-Methyl-1H-indazole Derivatives: A Comparative Analysis of In Vitro Efficacy. BenchChem Guides. Link

• Uchiyama, N., et al. (2013). New cannabimimetic indazole derivatives, AB-PINACA and AB-FUBINACA identified as designer drugs in illegal products. Forensic Toxicology.[4][5] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological evaluation of new constituents of “Spice”: synthetic cannabinoids based on indole, indazole, benzimidazole and carbazole scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Pharmacological evaluation of new constituents of "Spice": synthetic cannabinoids based on indole, indazole, benzimidazole and carbazole scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the UV-Vis Absorption Characteristics of 1-Ethyl-3-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Spectroscopic Signature of a Privileged Scaffold

The indazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active agents. The specific substitution pattern on the indazole ring system profoundly influences its electronic properties and, consequently, its interaction with biological targets. Understanding the spectroscopic characteristics of substituted indazoles, such as 1-Ethyl-3-methyl-1H-indazole, is paramount for quality control, reaction monitoring, and elucidating structure-activity relationships.

This guide provides a comprehensive analysis of the anticipated UV-Vis absorption maxima of 1-Ethyl-3-methyl-1H-indazole. In the absence of directly published experimental data for this specific molecule, we will leverage comparative data from structurally analogous compounds and fundamental principles of electronic spectroscopy to provide a robust predictive framework. We will further detail a validated experimental protocol for researchers to determine these properties empirically.

Theoretical Framework: Electronic Transitions in Indazole Systems

The UV-Vis absorption spectrum of an organic molecule is dictated by the electronic transitions between molecular orbitals, primarily the π → π* and n → π* transitions of its chromophores. The indazole system, with its fused aromatic and pyrazole rings, possesses a rich electronic landscape. The position and intensity of absorption bands are sensitive to the substitution pattern on the heterocyclic ring and the surrounding solvent environment.

The electronic properties of 1-Ethyl-3-methyl-1H-indazole are expected to be closely related to those of its simpler analog, 1-methylindazole. The ethyl group at the 1-position and the methyl group at the 3-position are alkyl substituents that are not expected to significantly alter the fundamental π-system of the indazole core compared to a methyl group at the 1-position alone. Therefore, the UV-Vis absorption maxima of 1-Ethyl-3-methyl-1H-indazole should closely mirror those of 1-methylindazole.

Comparative Analysis: Insights from Analogous Compounds

To predict the UV-Vis absorption maxima of 1-Ethyl-3-methyl-1H-indazole, we can examine the experimentally determined values for 1H-indazole and its N-alkylated isomers in a common solvent, acetonitrile.[1][2]

Compound	Solvent	λmax 1 (nm)	λmax 2 (nm)
1H-Indazole	Acetonitrile	~250	~290
1-Methylindazole	Acetonitrile	~252	~295
2-Methylindazole	Acetonitrile	~230	~305
1-Ethyl-3-methyl-1H-indazole (Predicted)	Acetonitrile	~252-255	~295-300

Table 1: Comparison of UV-Vis Absorption Maxima of Indazole Derivatives in Acetonitrile.[1][2]

Based on this comparison, 1-Ethyl-3-methyl-1H-indazole is predicted to exhibit two main absorption bands in acetonitrile, with maxima around 252-255 nm and 295-300 nm. The minor bathochromic (red) shift compared to 1-methylindazole can be attributed to the slight electron-donating effect of the additional methyl group at the 3-position.

The Influence of Solvent Polarity: Understanding Solvatochromism

The position of UV-Vis absorption bands can be influenced by the polarity of the solvent, a phenomenon known as solvatochromism.[3] A careful study of the solvatochromism of indazole has revealed that it is governed mainly by the polarizability of the medium and, to a lesser extent, by its acidity and basicity.[4] For 1-methylindazole, the solvatochromism is almost exclusively dependent on the polarizability of the medium.[4]

This suggests that for 1-Ethyl-3-methyl-1H-indazole, a similar trend is expected. In moving from a non-polar solvent (e.g., hexane) to a polar solvent (e.g., ethanol or water), a slight shift in the absorption maxima is anticipated. This is due to differential solvation of the ground and excited states of the molecule.

Experimental Protocol for Determining UV-Vis Absorption Maxima

To empirically validate the predicted absorption maxima and characterize the solvatochromic behavior of 1-Ethyl-3-methyl-1H-indazole, the following detailed experimental protocol is recommended.

Materials and Instrumentation

• 1-Ethyl-3-methyl-1H-indazole (synthesized and purified, with identity confirmed by ¹H NMR, ¹³C NMR, and MS)

• Spectroscopic grade solvents (e.g., hexane, cyclohexane, acetonitrile, ethanol, methanol)

• Dual-beam UV-Vis spectrophotometer

• Calibrated quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Workflow Diagram

Caption: Experimental workflow for the determination of UV-Vis absorption maxima.

Step-by-Step Methodology

• Preparation of Stock Solution: Accurately weigh a small amount of purified 1-Ethyl-3-methyl-1H-indazole and dissolve it in a known volume of a suitable solvent (e.g., ethanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: From the stock solution, prepare a series of dilute working solutions in different spectroscopic grade solvents (e.g., hexane, acetonitrile, ethanol). The final concentration should be adjusted to yield an absorbance in the optimal range of the spectrophotometer (typically 0.2 - 0.8 a.u.).

• Instrument Calibration and Blank Measurement: Turn on the spectrophotometer and allow it to warm up. Calibrate the instrument according to the manufacturer's instructions. For each solvent used, fill a quartz cuvette and record a baseline spectrum. This will serve as the blank to correct for solvent absorbance.

• Sample Measurement: Rinse the cuvette with the working solution before filling it. Place the cuvette in the sample holder of the spectrophotometer and record the absorption spectrum over a suitable wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) from the recorded spectra. Repeat the measurements for each solvent to ensure reproducibility.

• Comparative Analysis: Tabulate the obtained λmax values for 1-Ethyl-3-methyl-1H-indazole in the different solvents. Compare these experimental values with the data for 1-methylindazole and other relevant indazole derivatives. Analyze the solvatochromic shifts in relation to solvent polarity parameters.

Conclusion: A Predictive and Practical Guide

This guide provides a robust framework for understanding and determining the UV-Vis absorption characteristics of 1-Ethyl-3-methyl-1H-indazole. By leveraging comparative data from structurally similar compounds and established spectroscopic principles, we have offered reliable predictions for its absorption maxima. The detailed experimental protocol empowers researchers to obtain precise empirical data, which is crucial for the consistent and reliable use of this important heterocyclic scaffold in research and development. The interplay of molecular structure and solvent environment on the electronic properties of indazoles underscores the importance of careful spectroscopic characterization in modern chemical and pharmaceutical sciences.

References

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules. [Link]

• Phototransposition of Indazoles to Benzimidazoles: Tautomer‐Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Angewandte Chemie International Edition. [Link]

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. [Link]

• Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. PMC. [Link]

• Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. Journal of Chemical Sciences. [Link]

• (A) N1-Alkyl indazoles as bioisosteres³ and pharmacophores4,5 in... - ResearchGate. [Link]

• On the solvatochromism, dimerization and tautomerism of indazole. ARKIVOC. [Link]

• Full‐Color Fluorescence Solvatochromism of Push‐Pull Type Indenoindene Derivatives. Chemistry – An Asian Journal. [Link]

• 2-Methyl-2H-indazole - NIST WebBook. [Link]

• Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. ACS Omega. [Link]

• A Comprehensive Study of the Synthesis, Spectral Characteristics, Quantum–Chemical Molecular Electron Density Theory, and In Silico Future Perspective of Novel CBr3-Functionalyzed Nitro-2-Isoxazolines Obtained via (3 + 2) Cycloaddition. Molecules. [Link]

• 2-methyl-7-nitro-2H-indazole - Optional[UV-VIS] - Spectrum - SpectraBase. [Link]

• Explicit Solvent Modeling of IR and UV-Vis Spectra of 1-Ethyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide Ionic Liquid. The Journal of Physical Chemistry B. [Link]

• Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine. Journal of the Iranian Chemical Society. [Link]

• Solvatochromism in Solvent Mixtures: A Practical Solution for a Complex Problem. Liquids. [Link]

• How the Concept of Solvent Polarity Investigated with Solvatochromic Probes Helps Studying Intermolecular Interactions. Liquids. [Link]

• The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Shimadzu. [Link]

• Solvent effects on the UV-visible absorption spectra of some new 3-methyl-5-(Phenylamino)-4-((4-phenylazo-phenyl)azo)-2-substituted thiophene dyes. Journal of the Serbian Chemical Society. [Link]

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